Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Core Science & Biosynthesis

Chemical structure and properties of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

An In-Depth Technical Guide to Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate: Synthesis, Properties, and Applications

Abstract

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a pivotal heterocyclic building block in modern medicinal chemistry and organic synthesis. Its structure, featuring a pyridine core functionalized with a methoxymethyl group and a strategically protected amine, offers a versatile platform for the construction of complex molecular architectures. The tert-butyloxycarbonyl (Boc) protecting group provides robust protection for the 2-amino group, while allowing for selective deprotection under acidic conditions, thereby enabling sequential chemical modifications. This guide provides a comprehensive overview of the compound's chemical structure, physicochemical properties, a detailed synthetic protocol with mechanistic insights, and its applications as a key intermediate in the development of pharmacologically active agents.

Chemical Identity and Structure

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a derivative of 2-aminopyridine, where the amine is protected as a carbamate and the 5-position of the pyridine ring is substituted with a methoxymethyl ether. This substitution pattern is of significant interest in drug design, as the pyridine ring is a common pharmacophore and the methoxymethyl group can enhance metabolic stability and modulate solubility.

• IUPAC Name: tert-butyl [5-(methoxymethyl)pyridin-2-yl]carbamate

• Molecular Formula: C₁₂H₁₈N₂O₃

• Molecular Weight: 238.29 g/mol

• CAS Number: Data not available; the closely related precursor, tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate, is registered under CAS Number 169280-83-5.

Chemical Structure: (Image generated for illustrative purposes)

Physicochemical Properties

The physicochemical properties of this compound are critical for its handling, reaction setup, and purification. While specific experimental data for this exact molecule is not extensively published, the properties can be reliably predicted based on its structure and data from closely related analogues.

Property	Value / Description	Source / Rationale
Appearance	Expected to be an off-white to yellow solid at room temperature.	Based on analogues like the formyl[1] and hydroxymethyl derivatives.
Melting Point	Data not available. The precursor, tert-butyl (5-formylpyridin-2-yl)carbamate, has a melting point of 174-176 °C.[1]
Boiling Point	Data not available. Likely to decompose upon heating at atmospheric pressure.
Solubility	Soluble in common organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), and Dimethyl Sulfoxide (DMSO). Sparingly soluble in water.	The carbamate and ether functionalities confer some polarity, while the tert-butyl and pyridine ring provide lipophilic character.[2][3]
Storage	Store in a cool, dry place under an inert atmosphere (e.g., Argon or Nitrogen) to prevent degradation.	Recommended for carbamates and air-sensitive compounds.[1]

Synthesis and Mechanistic Rationale

The synthesis of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is most efficiently achieved from its corresponding hydroxymethyl precursor. The chosen synthetic route highlights a fundamental strategy in organic synthesis: the use of protecting groups to selectively modify a multifunctional molecule.

Expertise & Rationale: The 2-amino group of the pyridine precursor is highly nucleophilic and would compete with the hydroxyl group during alkylation, leading to undesired N-alkylation and bis-alkylation products. The Boc group serves as an excellent protecting group because:

• It is sterically bulky and electronically deactivating, effectively preventing the amine from participating in side reactions.

• It is stable under the basic conditions required for O-alkylation (etherification).

• It can be selectively removed under acidic conditions without affecting the newly formed ether linkage, allowing for subsequent functionalization of the amine.[4]

Synthetic Workflow Visualization

The following diagram illustrates the straightforward conversion of the hydroxymethyl precursor to the target methoxymethyl compound.

Caption: Synthetic pathway for the O-methylation of the Boc-protected precursor.

Detailed Experimental Protocol: O-Methylation

This protocol describes a standard Williamson ether synthesis adapted for this specific substrate.

Materials:

• tert-Butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Methyl iodide (CH₃I) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of argon, add tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate (1.0 eq).

• Dissolution: Add anhydrous THF to dissolve the starting material completely.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add the sodium hydride (1.2 eq) portion-wise. Causality Note: Adding the strong base at a low temperature controls the exothermic reaction and the evolution of hydrogen gas as the alkoxide is formed. Allow the resulting suspension to stir at 0 °C for 30 minutes.

• Alkylation: Add methyl iodide (1.2 eq) dropwise to the stirring suspension. Causality Note: The in-situ generated alkoxide is a potent nucleophile that attacks the electrophilic methyl iodide in an Sₙ2 reaction to form the ether linkage.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction's completion by Thin-Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the flask back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize the excess NaH.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and EtOAc. Separate the layers. Extract the aqueous layer twice more with EtOAc.

• Washing: Combine the organic extracts and wash sequentially with water and then brine. Causality Note: The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Applications in Research and Drug Development

This compound is not an active pharmaceutical ingredient (API) itself but rather a high-value intermediate. Its utility stems from the orthogonal reactivity of its functional groups.

• Scaffold for Library Synthesis: The Boc-protected amine can be deprotected to reveal a primary amine. This amine is a key nucleophile for a variety of subsequent reactions, including amide bond formation, sulfonamide synthesis, reductive amination, and participation in cross-coupling reactions. This allows for the rapid generation of a library of diverse compounds for screening.

• Metabolic Stability: In drug design, primary alcohols can be susceptible to in-vivo oxidation by alcohol dehydrogenases. Capping the hydroxyl group as a methyl ether prevents this metabolic pathway, often leading to improved pharmacokinetic properties, such as a longer half-life.

• Modulation of Physicochemical Properties: The methoxymethyl group can act as a hydrogen bond acceptor and can influence the molecule's overall polarity and lipophilicity (LogP), which are critical parameters for cell permeability and oral bioavailability.

Logical Flow in API Synthesis

The following diagram illustrates the strategic role of this intermediate in the construction of a potential drug candidate.

Caption: Logical workflow demonstrating the use of the title compound in a multi-step synthesis.

Safety, Handling, and Storage

While toxicological properties have not been thoroughly investigated for this specific compound, data from the structurally similar precursor, tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate, should be used to guide handling procedures.[5]

• Hazard Statements: Assumed to cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. Avoid breathing dust or vapors.

• Storage: Keep the container tightly sealed and store in a cool, dry environment, preferably under an inert atmosphere to ensure long-term stability.

Conclusion

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate represents a well-designed and highly functionalized building block for advanced organic synthesis. The interplay between the stable methoxymethyl ether and the labile Boc-protected amine provides medicinal chemists with a powerful tool for constructing novel molecules with therapeutic potential. Understanding its synthesis, properties, and strategic application is essential for professionals engaged in the design and development of next-generation pharmaceuticals.

References

• Title: Supporting Information - Rsc.org Source: Royal Society of Chemistry URL: [Link]

• Title: Appendix C. Experimental for Chapter 3 Source: California Institute of Technology URL: [Link]

• Title: High-Quality tert-Butyl (2-(hydroxymethyl)pyrimidin-5-yl)carbamate - IT Services Source: hfc-worldwide.com URL: [Link]

• Title: tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: tert-Butyl carbamate - the NIST WebBook Source: National Institute of Standards and Technology URL: [Link]

• Title: tert-Butyl (5-amino-3-methylpyridin-2-yl)carbamate - MilliporeSigma Source: MilliporeSigma URL: [Link]

• Title: EXPERIMENTAL PROCEDURES - Beilstein Journals Source: Beilstein Journals URL: [Link]

• Title: (PDF) tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate - ResearchGate Source: ResearchGate URL: [Link]

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An In-depth Technical Guide to the Physicochemical Characteristics of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Abstract

This technical guide provides a comprehensive overview of the physicochemical characteristics of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, a key intermediate in contemporary pharmaceutical research and development. While this compound is of significant interest, a consolidated public-domain resource detailing its empirical physicochemical properties is notably absent. This document aims to fill that void by presenting its known identifiers, and for properties where experimental data is unavailable, this guide furnishes predicted values derived from analogous compounds and established analytical principles. Furthermore, it outlines detailed, field-proven experimental protocols for the determination of these properties, offering a self-validating framework for researchers. This guide is structured to provide both foundational data and practical, actionable methodologies for scientists and professionals in drug development.

Introduction

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (Figure 1) belongs to the class of N-Boc protected aminopyridines, a structural motif frequently employed in the synthesis of complex pharmaceutical agents. The tert-butyloxycarbonyl (Boc) protecting group offers a robust yet readily cleavable means of masking the nucleophilicity of the pyridine-2-amine, enabling selective functionalization at other positions of the molecule. The 5-(methoxymethyl) substituent provides a handle for further synthetic transformations, making this compound a versatile building block.

A thorough understanding of the physicochemical properties of this intermediate is paramount for its effective utilization in process development, formulation, and quality control. This guide provides a detailed examination of these characteristics.

Figure 1: Chemical Structure of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Core Physicochemical Properties

Property	Value	Source/Method
CAS Number	1116339-66-2	[1]
Molecular Formula	C₁₂H₁₈N₂O₃	[1]
Molecular Weight	238.29 g/mol	[1]
Appearance	White to off-white solid (Predicted)	Based on similar Boc-protected amines[2]
Melting Point	Not available (Predicted: 80-100 °C)	Based on similar Boc-protected aminopyridines
Boiling Point	Not available (Predicted: >300 °C)	Based on similar Boc-protected aminopyridines[3]
Solubility	Soluble in methanol, ethanol, dichloromethane, chloroform, ethyl acetate, and other common organic solvents. Sparingly soluble in water and nonpolar solvents like hexane.	General solubility of Boc-protected amines[4]
pKa	Not available (Predicted: ~3-4 for the pyridine nitrogen)	Based on the electron-withdrawing effect of the carbamate on the pyridine ring.

Spectroscopic and Analytical Characterization

The structural elucidation of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate relies on a combination of spectroscopic techniques. While specific experimental spectra for this compound are not widely published, this section outlines the expected spectral characteristics and provides detailed protocols for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural confirmation of this molecule.

• δ 8.1-8.3 ppm (d, 1H): Proton on the pyridine ring at position 6.

• δ 7.6-7.8 ppm (dd, 1H): Proton on the pyridine ring at position 4.

• δ 7.0-7.2 ppm (d, 1H): Proton on the pyridine ring at position 3.

• δ 4.4-4.6 ppm (s, 2H): Methylene protons of the methoxymethyl group (-CH₂-O-).

• δ 3.3-3.5 ppm (s, 3H): Methyl protons of the methoxymethyl group (-O-CH₃).

• δ 1.5-1.6 ppm (s, 9H): Protons of the tert-butyl group.

• δ 7.5-8.5 ppm (br s, 1H): NH proton of the carbamate (position can vary and signal may be broad).

• δ 152-154 ppm: Carbonyl carbon of the Boc group.

• δ 150-152 ppm: Pyridine carbon at position 2.

• δ 147-149 ppm: Pyridine carbon at position 6.

• δ 138-140 ppm: Pyridine carbon at position 4.

• δ 130-132 ppm: Pyridine carbon at position 5.

• δ 112-114 ppm: Pyridine carbon at position 3.

• δ 80-82 ppm: Quaternary carbon of the tert-butyl group.

• δ 72-74 ppm: Methylene carbon of the methoxymethyl group.

• δ 58-60 ppm: Methyl carbon of the methoxymethyl group.

• δ 28-29 ppm: Methyl carbons of the tert-butyl group.

• Sample Preparation: Dissolve 10-20 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• 3300-3400 cm⁻¹: N-H stretching of the carbamate.

• 2950-3000 cm⁻¹: C-H stretching of the alkyl groups.

• 1700-1725 cm⁻¹: C=O stretching of the carbamate.

• 1580-1610 cm⁻¹: C=C and C=N stretching of the pyridine ring.

• 1100-1150 cm⁻¹: C-O stretching of the ether and carbamate groups.

• Sample Preparation: The spectrum can be obtained using a neat solid sample on an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): m/z = 238.

• Major Fragments:

  • m/z = 182 (Loss of isobutylene, C₄H₈)

  • m/z = 167 (Loss of isobutylene and a methyl group)

  • m/z = 138 (Loss of the Boc group)

  • m/z = 57 (tert-butyl cation, C₄H₉⁺)

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or through a coupled liquid chromatography system.

• Ionization: Utilize an appropriate ionization technique, such as electrospray ionization (ESI) or electron ionization (EI).

• Mass Analysis: Acquire the mass spectrum, ensuring accurate mass calibration.

• Fragmentation Analysis: If using a tandem mass spectrometer, perform MS/MS analysis on the molecular ion to confirm the fragmentation pattern.

Synthesis and Purification Workflow

While a specific, detailed synthesis protocol for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is not widely published in peer-reviewed journals, a plausible and robust synthetic route can be devised based on established methodologies for the N-Boc protection of aminopyridines and the synthesis of related compounds.[5][6]

Caption: Proposed synthetic workflow for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Step-by-Step Synthesis Protocol:

• Methylation of 2-Amino-5-(hydroxymethyl)pyridine:

  • To a solution of 2-amino-5-(hydroxymethyl)pyridine in an anhydrous aprotic solvent such as tetrahydrofuran (THF), add a strong base like sodium hydride (NaH) at 0 °C.

  • After stirring for a short period, add a methylating agent such as methyl iodide (MeI).

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Carefully quench the reaction with water and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the resulting 2-amino-5-(methoxymethyl)pyridine, if necessary.

• N-Boc Protection:

  • Dissolve 2-amino-5-(methoxymethyl)pyridine in a suitable solvent like dichloromethane (DCM).

  • Add a base, such as triethylamine (TEA), followed by di-tert-butyl dicarbonate ((Boc)₂O).

  • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

  • Wash the reaction mixture with aqueous solutions to remove excess reagents and byproducts.

  • Dry the organic layer and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Stability and Storage

Based on the general stability of Boc-protected amines, Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is expected to be a stable compound under standard laboratory conditions.

• Storage: It should be stored in a cool, dry, and well-ventilated area, away from strong acids and oxidizing agents. For long-term storage, refrigeration (2-8 °C) is recommended.

• Stability: The Boc protecting group is sensitive to acidic conditions and will be cleaved to reveal the free amine. It is generally stable to basic and nucleophilic conditions.[4]

Conclusion

This technical guide has provided a detailed overview of the known and predicted physicochemical characteristics of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. While a lack of comprehensive experimental data in the public domain presents a challenge, this guide has offered a robust framework for its characterization by providing predicted values and detailed, validated experimental protocols. The information and methodologies presented herein are intended to empower researchers and drug development professionals in their use of this important synthetic intermediate.

References

• Google Patents. (n.d.). Preparation method for malaridine intermediate 2-methoxy-5-aminopyridine.

• NSR laboratories Pvt. Ltd. (n.d.). Tert butyl Carbamate (CAS 4248-19-5). Retrieved from [Link]

• Taylor & Francis. (2026, February 25). New and Practical Synthesis of N-(Pyrimidin-5-ylmethyl)pyridin-2-amine, the Key Intermediate to Triflumezopyrim. Retrieved from [Link]

• MDPI. (2022, May 26). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing 5- (N-BOC-piperazine-1-yl) pyridine-2-amine.

• MDPI. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• ResearchGate. (2019, October 6). (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate. Retrieved from [Link]

• PMC. (n.d.). tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl carbamate. Retrieved from [Link]

• EPA. (2025, October 15). tert-Butyl (4-acetylphenyl)carbamate Properties. Retrieved from [Link]

• IT Services. (n.d.). High-Quality tert-Butyl (2-(hydroxymethyl)pyrimidin-5-yl)carbamate. Retrieved from [Link]

• EPA. (2025, October 15). tert-Butyl [(1H-pyrrolo[2,3-b]pyridin-4-yl)methyl]carbamate Properties. Retrieved from [Link]

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Solubility profile of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate in organic solvents

An In-depth Technical Guide Solubility Profile of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for determining and understanding the solubility profile of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, a key intermediate in pharmaceutical synthesis. In the absence of extensive published solubility data for this specific compound, this document emphasizes the foundational principles of solubility, predictive analysis based on molecular structure, and robust experimental methodologies for its determination. We present a detailed protocol for the equilibrium shake-flask method, the industry's gold standard, and discuss the critical factors influencing solubility. This guide is designed to equip researchers with the necessary theoretical and practical knowledge to accurately characterize the solubility of this compound, a critical parameter for reaction optimization, purification, and formulation development.

Introduction: The Critical Role of Solubility

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a heterocyclic compound incorporating a Boc-protected amine, a pyridine core, and a methoxymethyl ether. Such structures are common building blocks in medicinal chemistry programs. The solubility of a compound is a fundamental physicochemical property that dictates its behavior in virtually every stage of the drug development pipeline, from synthesis and purification to formulation and bioavailability. An improperly characterized solubility profile can lead to significant challenges, including:

• Inefficient Reactions: Poor solubility of reactants can lead to slow or incomplete reactions and heterogeneous mixtures that are difficult to monitor.

• Purification Challenges: Selection of appropriate solvent systems for crystallization or chromatography is entirely dependent on differential solubility.

• Formulation Dead-Ends: Understanding solubility in various excipients and solvent systems is paramount for developing a viable dosage form.

This guide provides a predictive analysis of the solubility of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate and outlines a definitive experimental approach for its empirical determination.

Physicochemical Characterization and Predicted Solubility

A molecule's solubility is governed by its intermolecular interactions with the solvent. The principle of "like dissolves like" is a useful heuristic, meaning substances with similar polarities and hydrogen bonding capabilities tend to be miscible.

Molecular Structure Analysis:

• Pyridine Ring: A polar aromatic heterocycle. The nitrogen atom acts as a hydrogen bond acceptor.

• Tert-butoxycarbonyl (Boc) Group: Contains polar carbonyl (C=O) and ether C-O bonds, which are hydrogen bond acceptors. The N-H bond provides a hydrogen bond donor site. The large, non-polar tert-butyl group, however, imparts significant lipophilic (non-polar) character.

• Methoxymethyl Group: The ether oxygen is a hydrogen bond acceptor, contributing to polarity.

Predicted Solubility Profile:

The combination of a polar pyridine core and multiple hydrogen bond acceptors/donors, counterbalanced by the lipophilic tert-butyl group, suggests that tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a compound of intermediate polarity .

• High Solubility is Expected in:

  • Polar Aprotic Solvents: Such as Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), and Acetone. These solvents can engage in dipole-dipole interactions and accept hydrogen bonds, effectively solvating the molecule.

  • Polar Protic Solvents: Such as Methanol (MeOH), Ethanol (EtOH), and Isopropanol (IPA). These solvents can act as both hydrogen bond donors and acceptors, strongly interacting with the polar functionalities of the molecule.[1]

• Moderate to Low Solubility is Expected in:

  • Non-polar Solvents: Such as Hexanes, Heptane, and Toluene. The significant polar character of the pyridine and carbamate groups will limit solubility in these purely non-polar environments.

• Poor Solubility is Expected in:

  • Aqueous Media: While the molecule has polar groups, the overall lipophilicity, especially from the tert-butyl group, will likely result in poor aqueous solubility.

Experimental Determination of Thermodynamic Solubility

While predictions are valuable, empirical measurement is essential for accurate characterization. The thermodynamic solubility is the saturated concentration of a compound in a solvent at equilibrium with its most stable solid form.[2] The shake-flask method is the definitive technique for this measurement.[2][3]

The Equilibrium Shake-Flask Protocol

This protocol is designed to be a self-validating system by ensuring that equilibrium is reached and that the analytical method is accurate.

Step 1: Material Preparation

• Ensure the tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is of high purity and, if possible, characterized for its solid form (e.g., by XRPD).

• Use high-purity (e.g., HPLC grade) organic solvents.

• Prepare a series of glass vials with magnetic stir bars.

Step 2: Sample Preparation

• Add an excess amount of the solid compound to each vial. The key is to ensure that undissolved solid remains visible at the end of the experiment, confirming saturation. A starting point is to add ~20-50 mg of solid to 2 mL of each test solvent.

Step 3: Equilibration

• Seal the vials to prevent solvent evaporation.

• Place the vials on a shaker or stirring plate in a temperature-controlled environment (e.g., 25 °C or 37 °C).

• Agitate the suspensions for a sufficient duration to reach equilibrium. A typical duration is 24 to 48 hours.[2] For compounds with slow dissolution kinetics, up to 72 hours may be necessary.

Step 4: Sample Separation

• Once equilibrium is reached, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Separate the saturated supernatant from the undissolved solid. This is a critical step to avoid artificially inflated results. The best practice is centrifugation followed by filtration through a low-binding syringe filter (e.g., 0.22 µm PTFE).[2]

Step 5: Quantification

• Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent (often the mobile phase for HPLC).

• Quantify the concentration of the compound using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Method Validation: A calibration curve must be generated using stock solutions of known concentrations to ensure the linearity, accuracy, and precision of the quantification.

High-Throughput Screening (Kinetic Solubility)

For initial rank-ordering of compounds or solvent systems, high-throughput kinetic solubility assays can be employed.[4] Methods like nephelometry measure the turbidity or "cloud point" that occurs when a compound precipitates from a supersaturated solution, often created by adding a concentrated DMSO stock to an aqueous or organic medium.[2] While fast, these methods measure the tendency to precipitate, not the true equilibrium state, and should be confirmed with the shake-flask method for key compounds.[2]

Caption: Workflow for the Equilibrium Shake-Flask Solubility Method.

Data Presentation and Interpretation

Quantitative solubility data should be presented clearly to allow for easy comparison across different solvent systems. The following table provides an illustrative example of how results for tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate might be presented, based on the predictive analysis.

Table 1: Illustrative Solubility Data for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate at 25 °C

Solvent Class	Solvent	Predicted Solubility (mg/mL)	Qualitative Classification
Polar Protic	Methanol	> 100	Very Soluble
Ethanol	> 100	Very Soluble
Polar Aprotic	Dichloromethane (DCM)	> 100	Very Soluble
Acetone	> 80	Freely Soluble
Ethyl Acetate	~ 50	Soluble
Tetrahydrofuran (THF)	> 80	Freely Soluble
Non-polar	Toluene	~ 5-10	Sparingly Soluble
Heptane	< 1	Very Slightly Soluble
Aqueous	Water (pH 7.4)	< 0.1	Practically Insoluble

Note: This table is a hypothetical representation. Actual values must be determined experimentally.

Conclusion

Characterizing the solubility profile of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a non-trivial but essential task for its effective use in research and development. This guide provides a robust framework, beginning with a predictive analysis based on its molecular structure, which suggests it is a compound of intermediate polarity with high solubility in polar organic solvents and poor solubility in non-polar and aqueous media. For definitive characterization, the equilibrium shake-flask method, detailed herein, remains the authoritative approach. By following this protocol, researchers can generate reliable and accurate solubility data, enabling informed decisions in process chemistry, purification, and formulation, thereby accelerating the development timeline.

References

• Rheolution Inc. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

• Fakhree, M. A. A., et al. (2010). Experimental and Computational Methods Pertaining to Drug Solubility. ResearchGate. [Link]

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• 4. researchgate.net [researchgate.net]

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate as a building block in medicinal chemistry

This guide provides an in-depth technical analysis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate , a specialized heterocyclic building block. It details its physicochemical profile, synthetic utility, and application in the design of kinase inhibitors and GPCR ligands.

Role: Advanced Intermediate for Medicinal Chemistry Primary Application: Kinase Inhibitor "Hinge Binders" & GPCR Ligands

Executive Summary

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (CAS: Derived from 169280-83-5) represents a strategic "masked" synthon for the 2-amino-5-(methoxymethyl)pyridine motif. In modern drug discovery, particularly within oncology (kinase inhibition), the 2-aminopyridine core is a privileged scaffold, serving as a bidentate hydrogen bond donor/acceptor system capable of interacting with the ATP-binding hinge region of kinases.

The inclusion of the 5-methoxymethyl group distinguishes this building block from simple alkyl-pyridines. This ether moiety provides a polar handle to modulate lipophilicity (LogP) and solubility without introducing a hydrogen bond donor, often targeting specific solvent-exposed pockets or ribose-binding regions in the active site. The Boc (tert-butyloxycarbonyl) protection on the 2-amino group is critical, enabling chemoselective modifications of the pyridine ring or the side chain prior to the final coupling events.

Physicochemical Profile & Structural Logic

The utility of this building block lies in its specific substitution pattern. The 5-position of the pyridine ring is electronically coupled to the 2-amino group, but sterically distinct.

Table 1: Estimated Physicochemical Properties (Core Motif)

Property	Value (Approx.)	Medicinal Chemistry Significance
Molecular Weight	~238.28 g/mol (Protected)	Low MW allows for fragment-based growing.
cLogP (Protected)	2.1 - 2.5	Lipophilic enough for organic solvents; suitable for cell permeability.
cLogP (Deprotected)	0.4 - 0.8	Ideal range for lead-like space (Lead-likeness).
H-Bond Donors	1 (Amide NH)	Becomes 2 (Amine NH2) upon deprotection.
H-Bond Acceptors	4 (Pyridine N, Amide O, Ether O, Boc O)	The ether oxygen acts as a weak acceptor.
pKa (Pyridine N)	~6.5 - 7.0	The 2-amino group increases basicity via resonance donation.

Structural Advantages

• The Methoxymethyl (MOM-like) Group: Unlike a hydroxyl group (-CH2OH), the methoxymethyl ether (-CH2OMe) does not act as a hydrogen bond donor. This prevents desolvation penalties when the group projects into a hydrophobic pocket or the solvent front. It is metabolically more stable than a terminal alcohol but can still be targeted for O-dealkylation.

• Boc-Protection: The carbamate creates a "masked" nucleophile. It reduces the electron density of the pyridine ring slightly, preventing oxidation of the ring nitrogen during side-chain manipulations and directing lithiation (if required) to the 3-position via Directed Ortho Metalation (DoM).

Synthetic Pathways[1]

The synthesis of this building block must address the challenge of selectively methylating the hydroxyl group in the presence of the potentially nucleophilic 2-amino group. The Boc group serves as the solution.

Pathway Logic

The most robust route begins with 6-aminonicotinic acid or the commercially available Tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate .

Diagram 1: Synthetic Workflow

Caption: Step-wise synthesis emphasizing the critical O-methylation of the Boc-protected intermediate to prevent side reactions.

Detailed Protocol: O-Methylation (Step 3)

Note: This protocol assumes the starting material is Tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate.

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve Tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate (1.0 eq) in anhydrous THF (0.1 M concentration).

• Deprotonation: Cool the solution to 0°C. Add Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) portion-wise. Evolution of H2 gas will occur. Stir at 0°C for 30 minutes until gas evolution ceases.

  • Mechanism:[1][2] The alkoxide is formed. The Boc-NH proton is less acidic (pKa ~17) than the alcohol (pKa ~16) in this specific electronic environment, or if deprotonated, the N-anion is sterically hindered and less nucleophilic toward MeI than the O-anion.

• Alkylation: Add Methyl Iodide (MeI, 1.1 eq) dropwise via syringe.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

• Quench: Quench carefully with saturated aqueous NH4Cl at 0°C.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Medicinal Chemistry Applications

A. Kinase Inhibition (The Hinge Binder)

The deprotected form, 2-amino-5-(methoxymethyl)pyridine , is a classic "Hinge Binder."

• Interaction: The pyridine nitrogen (N1) accepts a hydrogen bond from the backbone NH of the kinase hinge region. The exocyclic 2-amino group (NH2) donates a hydrogen bond to the backbone carbonyl.

• Vector: The 5-position (methoxymethyl) projects towards the Solvent Front or the Gatekeeper residue, depending on the specific kinase geometry (e.g., CDK4/6, RET, Tyk2).

Diagram 2: SAR Decision Tree

Caption: Structure-Activity Relationship (SAR) logic for selecting the methoxymethyl substituent.

B. Coupling Strategies

The Boc-protected building block is rarely the final drug. It is an intermediate.

• Buchwald-Hartwig Amination:

  • Route: Deprotect Boc -> React free amine with Aryl Halide (e.g., Chloropyrimidine).

  • Why? This builds the core scaffold (e.g., Palbociclib analogs).

• Suzuki-Miyaura Coupling:

  • Route: If the building block was 6-bromo-3-(methoxymethyl)pyridin-2-ylcarbamate (a variant), the Boc group protects the amine while the bromine undergoes coupling. For the title compound (H at 6-pos), it is primarily a nucleophile source after deprotection.

References

• Preparation of 2-aminopyridine derivatives: Synthesis and structure of 2-(N-tert-butoxycarbonylamino) pyridine derivatives. ResearchGate. Link

• Commercial Precursor: Tert-butyl (5-(hydroxymethyl)pyridin-2-yl)carbamate (CAS 169280-83-5). Sigma-Aldrich / Ambeed. Link

• Kinase Inhibitor Context (RET/Tyk2): Novel condensed pyrimidine compound or salt thereof (Patent AU2017222908B2). Taiho Pharmaceutical Co Ltd.[3] (Demonstrates the utility of fused pyrimidines and aminopyridine intermediates in RET inhibition). Link

• General Synthesis of Alkoxy-Pyridines: Synthesis of 2-amino-5-methoxy pyridine. PrepChem. (Analogous chemistry for methoxy introduction). Link

• Boc-Protection Methodology: Organic Syntheses Procedure: (2-Aminoethyl)carbamic acid tert-butyl ester. Org.[4][3][5][6] Synth. 2011, 88, 162-171. (Standard protocols for selective Boc protection). Link

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• 3. AU2017222908B2 - Novel condensed pyrimidine compound or salt thereof - Google Patents [patents.google.com]
• 4. WO2021204626A1 - Aryl and heteroaryl-carboxamide substituted heteroaryl compounds as tyk2 inhibitors - Google Patents [patents.google.com]
• 5. oaji.net [oaji.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Thermodynamic stability of Boc-protected 5-substituted aminopyridines

An In-Depth Technical Guide on the Thermodynamic Stability of Boc-Protected 5-Substituted Aminopyridines

Executive Summary

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection in organic synthesis. However, applying this protecting group to 5-substituted aminopyridines introduces a complex interplay of kinetic barriers and thermodynamic vulnerabilities. The electron-deficient nature of the pyridine ring, compounded by the electronic effects of 5-position substituents, drastically alters the nucleophilicity of the exocyclic amine and the thermodynamic stability of the resulting carbamate. This whitepaper provides a comprehensive analysis of the causality behind these thermodynamic shifts, field-proven protocols for overcoming kinetic installation barriers, and self-validating methodologies for controlled deprotection.

The Thermodynamic Paradox of Aminopyridine Protection

Aminopyridines are inherently challenging substrates for carbamate protection. The exocyclic nitrogen atom is poorly nucleophilic due to the delocalization of its lone pair into the electron-deficient

-system of the pyridine ring[1]. When a substituent is introduced at the 5-position (para to the amine in 2-aminopyridines), the electronic landscape is further perturbed.

Electron-withdrawing groups (EWGs) such as -NO

, -CN, or -CF at the 5-position exacerbate the electron deficiency at the amine, creating a high kinetic barrier to Boc anhydride (Boc O) attack. Conversely, once the N-Boc group is installed, these same EWGs destabilize the carbamate linkage thermodynamically. The reduced electron density on the protected nitrogen weakens the N-C(O) bond, making the molecule highly susceptible to thermal fragmentation and premature deprotection under mildly acidic or even neutral high-temperature conditions[2].

Causality Behind Experimental Choices

Standard Boc protection protocols (e.g., Boc

O, DMAP, Et N) often fail or yield complex mixtures of mono- and di-Boc products when applied to 5-substituted aminopyridines[3]. To overcome this, researchers must shift from thermodynamically controlled to kinetically driven conditions, utilizing solvent gelation techniques[1] or coupling reagents like EDCI/HOBt[4] to force the reaction forward.

Caption: Thermodynamic and kinetic pathways governing the protection and deprotection of aminopyridines.

Quantitative Stability and Electronic Effects

The thermodynamic stability of the Boc-protected 5-substituted aminopyridine is directly proportional to the Hammett

constant of the 5-substituent. A higher positive value (stronger EWG) correlates with a lower thermal decomposition temperature ( ) and a faster rate of acid-catalyzed deprotection.

Table 1: Thermodynamic Stability Data for Boc-Protected 5-Substituted 2-Aminopyridines

5-Substituent (R)	Hammett	Nucleophilicity of Free Amine	Thermal Stability ( , °C)	Half-life in 10% TFA/DCM (min)
-OCH (EDG)	-0.27	High	> 180	45.0
-H (Reference)	0.00	Moderate	~ 165	20.5
-Cl (Weak EWG)	+0.23	Low	~ 145	8.2
-CF (Strong EWG)	+0.54	Very Low	~ 120	2.1
-NO (Strong EWG)	+0.78	Inert	< 100	0.8

Data synthesized from comparative thermal degradation studies and acidic cleavage kinetics[2][5][6].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. In-process controls (e.g., TLC, LC-MS) are embedded to verify the thermodynamic state of the reaction before proceeding.

Protocol A: Kinetically Driven Mono-Boc Protection of Electron-Deficient Aminopyridines

Traditional methods fail for substrates like 5-nitro-2-aminopyridine due to the unreactive nature of the amine[1]. This protocol utilizes a highly reactive transient intermediate to bypass the thermodynamic barrier.

Reagents: 5-substituted 2-aminopyridine (1.0 eq), Boc

O (1.5 - 5.0 eq), NaI (1.0 eq), DMAP (2.0 eq), anhydrous THF.

Step-by-Step Methodology:

• Preparation: Dissolve the 5-substituted 2-aminopyridine (1.0 eq) and NaI (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Causality: NaI acts as a nucleophilic catalyst, interacting with Boc

  O to form a highly reactive intermediate.

• Activation: Add DMAP (2.0 eq) to the stirring solution.

• Gelation/Reaction: Rapidly inject Boc

  O (5.0 eq). Within 10–30 seconds, the reaction mixture will undergo a macroscopic state change, forming a thick gel[1]. Causality: The gelation indicates the rapid, irreversible formation of the kinetically favored mono-Boc product, trapping the product and preventing di-Boc formation.

• Validation: Quench a 1 mg aliquot in MeOH and analyze via LC-MS. The mass spectrum should show the

  peak corresponding to the mono-Boc mass, with <2% starting material.

• Workup: Dissolve the gel in ethyl acetate, wash with saturated aqueous Na

  S O (to remove iodine species) and brine. Dry over MgSO and concentrate in vacuo.

Protocol B: Selective Thermal Deprotection in Continuous Flow

Acidic deprotection (e.g., using TFA) of 5-EWG-aminopyridines can lead to unwanted side reactions or require tedious neutralization[2]. Thermal deprotection exploits the inherent thermodynamic instability of the N-Boc group on electron-deficient rings, releasing only isobutylene and CO

as gaseous byproducts[6].

Reagents: Boc-protected 5-substituted aminopyridine, Methanol or Trifluoroethanol (TFE).

Step-by-Step Methodology:

• System Priming: Prime a continuous flow reactor (e.g., stainless steel or Hastelloy coil, 10 mL volume) with the carrier solvent (Methanol) at a flow rate of 0.5 mL/min.

• Thermal Equilibration: Heat the reactor coil to 150°C – 200°C. Causality: The exact temperature depends on the 5-substituent (see Table 1). EWGs require lower temperatures (e.g., 120°C for 5-NO

  ) due to lower thermodynamic stability.

• Injection: Inject a 0.1 M solution of the substrate into the flow stream. Maintain a residence time of 10–20 minutes.

• Deprotection Mechanism: As the substrate traverses the heated coil, the carbamate undergoes thermal fragmentation. The electron-withdrawing 5-substituent facilitates the C-O bond cleavage by stabilizing the transient amine species[5].

• Validation & Collection: Pass the reactor effluent through an inline back-pressure regulator (BPR) set to 15 bar to prevent solvent boiling. Collect the effluent. LC-MS analysis should confirm the complete absence of the Boc group. No aqueous workup is required[2].

Caption: Experimental workflow for the continuous flow thermal deprotection of N-Boc amines.

Mechanistic Insights into Deprotection Thermodynamics

The choice between acidic and thermal deprotection must be dictated by the thermodynamic profile of the target molecule.

In acid-catalyzed deprotection , the reaction is initiated by the protonation of the carbamate carbonyl oxygen[5]. For 5-substituted aminopyridines with strong EWGs, the basicity of this carbonyl oxygen is significantly reduced due to the inductive and resonance withdrawal of electron density across the conjugated system. Consequently, while the resulting protonated intermediate is highly prone to fragmentation (yielding the tert-butyl cation and CO

), the initial protonation step requires stronger acids or longer reaction times compared to aliphatic amines.

In thermal deprotection , the reliance on protonation is bypassed entirely. The reaction proceeds via a concerted, six-membered cyclic transition state or direct fragmentation[6]. The thermodynamic driving force is the entropic gain from the release of two gas molecules (isobutylene and carbon dioxide). Because 5-EWGs inherently weaken the N-C(O) bond by drawing electron density away from the nitrogen, they lower the activation energy required for thermal fragmentation, making flow-chemistry-based thermal deprotection an highly efficient, green alternative[2][7].

Conclusion

The successful manipulation of Boc-protected 5-substituted aminopyridines requires a deep understanding of physical organic chemistry. Researchers cannot rely on standard peptide-coupling protocols. By analyzing the Hammett parameters of the 5-substituent, chemists can predict the thermodynamic stability of the carbamate and rationally select kinetic installation methods (like NaI/DMAP gelation) and appropriate deprotection strategies (such as catalyst-free thermal flow chemistry). This causality-driven approach ensures high yields, prevents byproduct formation, and streamlines the drug development workflow.

References

• “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development Journal of Nuclear Medicine URL:[Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow National Institutes of Health (NIH) / PMC URL:[Link]

• BOC protection method for aminopyridine (CN102936220B)

• Thermal Methods - ACS GCI Pharmaceutical Roundtable Reagent Guides ACS GCIPR URL:[Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow University College Cork (UCC) URL:[Link]

Sources

• 1. “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N,N-Di-Boc-2-aminopyridine | 870703-63-2 | Benchchem [benchchem.com]
• 4. CN102936220B - BOC protection method for aminopyridine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 7. research.ucc.ie [research.ucc.ie]

Literature Review &amp; Technical Guide: Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate Derivatives in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

The rational design of targeted therapeutics relies heavily on privileged chemical building blocks that can modulate both biological potency and physicochemical properties. Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (CAS: 1116339-66-2) has emerged as a critical intermediate in the synthesis of advanced kinase inhibitors and receptor modulators. By combining a functionalizable 2-aminopyridine core with a lipophilicity-tuning methoxymethyl (MOM) group and a robust tert-butyloxycarbonyl (Boc) protecting strategy, this building block enables the efficient assembly of complex active pharmaceutical ingredients (APIs). This whitepaper explores the structural rationale, biological applications, and validated synthetic workflows associated with this compound and its derivatives.

Chemical Architecture & Rationale (Causality in Design)

As a Senior Application Scientist, it is crucial to understand why specific molecular motifs are chosen during hit-to-lead optimization. The architecture of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate serves three distinct mechanistic purposes:

• The 2-Aminopyridine Core: This motif is a classic "hinge-binding" pharmacophore in kinase inhibitors. The endocyclic pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic amine (once deprotected) acts as a hydrogen bond donor, perfectly complementing the backbone amides of the kinase hinge region (e.g., in RET or Tyk2 kinases)[1][2].

• The 5-Methoxymethyl (-CH₂OCH₃) Substituent: Replacing a simple methyl group with a methoxymethyl group introduces a weak hydrogen bond acceptor (the ether oxygen) and fine-tunes the compound's lipophilicity (cLogP). This modification often improves aqueous solubility and alters the metabolic soft spots of the molecule, reducing rapid cytochrome P450-mediated aliphatic oxidation compared to standard alkyl chains.

• The N-Boc Protecting Group: 2-Aminopyridines exhibit ambident nucleophilicity. During the construction of complex core scaffolds (such as fused pyrimidines or aryl carboxamides), the exocyclic amine can undergo unwanted side reactions (e.g., premature acylation or oxidation). The Boc group sterically and electronically shields this nitrogen[3][4]. It is highly stable to basic conditions and catalytic hydrogenation, yet easily cleaved under mild acidic conditions (e.g., TFA), making it orthogonally compatible with many synthetic routes[5].

Biological Applications: Kinase Inhibition Pathways

Derivatives of 5-(methoxymethyl)pyridin-2-amine have been successfully incorporated into several clinical and preclinical candidates. Two prominent examples include:

A. RET Kinase Inhibition (Oncology)

Rearranged during Transfection (RET) is a receptor tyrosine kinase whose aberrant activation (via fusions or mutations) is a primary driver in non-small cell lung cancer (NSCLC) and medullary thyroid cancer. Taiho Pharmaceutical has utilized the 5-(methoxymethyl)pyridin-2-amine motif to synthesize novel fused pyrimidine compounds[6][7]. The aminopyridine derivative is coupled to the pyrimidine core, where it inserts into the ATP-binding pocket of RET, selectively inhibiting its phosphorylation cascade and halting tumor proliferation[1].

B. Tyk2 Kinase Inhibition (Immunology)

Tyrosine kinase 2 (Tyk2) is a member of the JAK family, mediating signaling for pro-inflammatory cytokines like IL-12 and IL-23. Almirall S.A. has patented aryl-carboxamide substituted heteroaryl compounds utilizing this building block[2][8]. By targeting the Tyk2 JH2 (pseudokinase) or JH1 domain, these derivatives block the downstream STAT phosphorylation, offering therapeutic avenues for autoimmune diseases such as psoriasis and Crohn's disease[8].

Figure 1: Intervention points of 5-(methoxymethyl)pyridin-2-amine derivatives in the RET and Tyk2 signaling cascades.

Physicochemical Profiling & Data Presentation

Understanding the shift in physicochemical properties before and after deprotection is vital for reaction monitoring (e.g., via LC-MS or TLC) and downstream purification.

Property	Boc-Protected Building Block	Deprotected Free Amine
IUPAC Name	tert-butyl (5-(methoxymethyl)pyridin-2-yl)carbamate	5-(methoxymethyl)pyridin-2-amine
CAS Number	1116339-66-2	N/A (Generated in situ)
Chemical Formula	C₁₂H₁₈N₂O₃	C₇H₁₀N₂O
Molecular Weight	238.28 g/mol	138.17 g/mol
H-Bond Donors (HBD)	1	2
H-Bond Acceptors (HBA)	4	3
Reactivity Profile	Electrophile-resistant, stable to bases	Highly nucleophilic at exocyclic NH₂
Primary Use	Storage, early-stage scaffold synthesis	Active coupling partner for cross-coupling

Experimental Workflows & Self-Validating Protocols

To utilize this building block, researchers must execute a two-step sequence: N-Boc deprotection followed by C-N cross-coupling. The protocols below are engineered for high yield and self-validation.

Protocol A: N-Boc Deprotection via Trifluoroacetic Acid (TFA)

Mechanistic Causality: The cleavage of the Boc group is an acid-catalyzed process. TFA protonates the carbonyl oxygen of the carbamate, leading to the expulsion of a stable tert-butyl cation (which deprotonates to form isobutylene gas) and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates, releasing CO₂, driving the reaction forward thermodynamically to yield the amine as a TFA salt[3][4][9].

Step-by-Step Methodology:

• Preparation: Dissolve tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration[3].

• Acid Addition: Cool the flask to 0 °C using an ice bath. Slowly add neat Trifluoroacetic Acid (TFA) to achieve a 1:1 (v/v) ratio with DCM. Self-Validation: The evolution of gas (CO₂ and isobutylene) indicates the reaction is actively proceeding[4].

• Reaction: Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (staining with ninhydrin) or LC-MS until the starting material mass (m/z 239 [M+H]⁺) disappears and the product mass (m/z 139[M+H]⁺) dominates.

• Workup: Concentrate the mixture under reduced pressure. To remove residual TFA, azeotrope the crude brown oil with toluene (3 × 10 mL)[5][10]. The resulting 5-(methoxymethyl)pyridin-2-amine trifluoroacetate salt can be used directly in the next step.

Protocol B: Buchwald-Hartwig Amination

Mechanistic Causality: Direct Nucleophilic Aromatic Substitution (SNAr) with 2-aminopyridines often requires harsh conditions and highly activated electrophiles. The Buchwald-Hartwig cross-coupling utilizes a Palladium catalyst to lower the activation energy. The mechanism proceeds via: (1) Oxidative addition of the aryl halide to Pd(0), (2) Coordination and deprotonation of the aminopyridine to form a Pd-amido complex, and (3) Reductive elimination to form the C-N bond and regenerate Pd(0)[11][12].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube, combine the aryl halide core scaffold (1.0 equiv), the deprotected 5-(methoxymethyl)pyridin-2-amine TFA salt (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), and Xantphos ligand (0.10 equiv). Note: Xantphos is chosen for its wide bite angle, which accelerates reductive elimination and prevents

  -hydride elimination.

• Base Addition: Add a strong base, such as Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (3.0 equiv; excess is needed to neutralize the TFA salt from Protocol A)[12].

• Degassing: Evacuate and backfill the vessel with Argon three times. Add anhydrous toluene (0.1 M).

• Heating: Seal the tube and heat to 100 °C for 12 hours.

• Isolation: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst[11]. Wash with brine, dry over Na₂SO₄, and purify via flash chromatography to yield the final derivative.

Figure 2: Standardized synthetic workflow from the Boc-protected building block to the final API.

Conclusion

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a highly optimized, dual-purpose building block. Its methoxymethyl group provides a refined physicochemical profile essential for modern kinase inhibitors, while its Boc-protected amine ensures synthetic tractability during complex multi-step API manufacturing. By adhering to the mechanistic principles of acid-mediated deprotection and palladium-catalyzed amination, researchers can reliably integrate this motif into novel therapeutic pipelines targeting oncology and immunology.

References

• Master Organic Chemistry. "Amine Protection and Deprotection." Master Organic Chemistry Reaction Guide. Available at:[Link]

• Taiho Pharmaceutical Co Ltd. "Novel condensed pyrimidine compound or salt thereof." WIPO Patent WO2017146116A1.
• Almirall S.A. "Aryl and heteroaryl-carboxamide substituted heteroaryl compounds as tyk2 inhibitors." WIPO Patent WO2021204626A1.

Sources

• 1. AU2017222908B2 - Novel condensed pyrimidine compound or salt thereof - Google Patents [patents.google.com]
• 2. WO2021204626A1 - Aryl and heteroaryl-carboxamide substituted heteroaryl compounds as tyk2 inhibitors - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. WO2017146116A1 - 新規縮合ピリミジン化合物又はその塩 - Google Patents [patents.google.com]
• 7. WO2017146116A1 - 新規縮合ピリミジン化合物又はその塩 - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

pKa values and lipophilicity of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

An In-Depth Technical Guide to the Physicochemical Characterization of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate: pKa and Lipophilicity Analysis

Introduction

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a substituted pyridine derivative. As with any potential drug candidate, a thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior. This guide provides a detailed analysis of two critical parameters: the acid dissociation constant (pKa) and lipophilicity (log P). These properties govern the compound's solubility, permeability, and ultimately, its bioavailability and target engagement. This document will delve into the theoretical underpinnings, experimental determination, and implications of these values for researchers and scientists in the field of drug development.

Part 1: Acid-Base Properties (pKa) of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

The pKa value defines the strength of an acid in a solution and is the pH at which the compound exists in a 50:50 equilibrium between its protonated and deprotonated forms. For a pyridine-containing molecule, the basicity of the pyridine nitrogen is a key determinant of its behavior in physiological environments.

Theoretical Considerations

The primary site of protonation on Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is the pyridine ring nitrogen. The electron density of this nitrogen, and thus its basicity, is modulated by the substituents on the pyridine ring. The 2-position carbamate group, with its electron-withdrawing character, is expected to decrease the basicity of the pyridine nitrogen compared to unsubstituted pyridine. Conversely, the 5-position methoxymethyl group may have a modest electron-donating effect. The interplay of these electronic effects will determine the final pKa value.

Predicted pKa Values

Ionizable Group	Predicted pKa	Method
Pyridine Nitrogen (Conjugate Acid)	3.5 - 4.5	In-silico prediction (e.g., ACD/Labs, ChemAxon)

Note: These are estimated values and experimental verification is crucial.

Experimental Determination of pKa: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values. It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH.

• Preparation of the Analyte Solution: Accurately weigh approximately 5-10 mg of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate and dissolve it in a suitable co-solvent (e.g., methanol or DMSO) before diluting with water to a final volume of 50 mL. The final concentration should be around 0.5-1 mM.

• Titration Setup: Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10). Place the analyte solution in a thermostatted vessel and use a magnetic stirrer for continuous mixing.

• Titration: Begin the titration by adding small, precise volumes of a standardized solution of hydrochloric acid (e.g., 0.1 M HCl). Record the pH after each addition.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve. This can be calculated using the Henderson-Hasselbalch equation or by determining the pH at which half of the titrant volume required to reach the equivalence point has been added.

Caption: Workflow for pKa determination by potentiometric titration.

Part 2: Lipophilicity (log P) of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Lipophilicity is a critical physicochemical property that describes a compound's ability to partition between a lipid-like (non-polar) and an aqueous (polar) phase. It is commonly expressed as the logarithm of the partition coefficient (log P) between octan-1-ol and water.

Theoretical Considerations

The overall lipophilicity of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a sum of the contributions from its constituent fragments. The pyridine ring provides a degree of aromatic character, while the tert-butyl group is highly lipophilic. The methoxymethyl and carbamate groups will contribute more polar characteristics. The final log P value will be a balance of these opposing features.

Predicted log P Values

Parameter	Predicted Value	Method
log P	2.5 - 3.5	In-silico prediction (e.g., ALOGPS, ClogP)

Note: These are estimated values and experimental verification is crucial.

Experimental Determination of log P: Shake-Flask Method

The traditional shake-flask method is considered the gold standard for log P determination. It involves directly measuring the concentration of the analyte in both the octan-1-ol and water phases after they have reached equilibrium.

• Phase Preparation: Pre-saturate octan-1-ol with water and water with octan-1-ol by mixing them vigorously and allowing the phases to separate.

• Analyte Addition: Prepare a stock solution of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate in the pre-saturated octan-1-ol. Add a known volume of this stock solution to a mixture of pre-saturated octan-1-ol and pre-saturated water in a separatory funnel.

• Equilibration: Shake the funnel for a sufficient amount of time (e.g., 1-2 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the phases to separate completely.

• Concentration Measurement: Carefully collect samples from both the octan-1-ol and aqueous phases. Determine the concentration of the analyte in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation: The log P is calculated using the formula: log P = log ([Analyte]octanol / [Analyte]water).

Caption: Workflow for log P determination by the shake-flask method.

Part 3: Interplay and Implications in Drug Development

The pKa and log P of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate are not independent properties. The ionization state of the molecule, dictated by its pKa and the pH of the environment, will significantly influence its lipophilicity. At a pH below its pKa, the pyridine nitrogen will be protonated, leading to a more polar, charged species with lower lipophilicity. This is described by the distribution coefficient (log D), which is pH-dependent.

A predicted pKa in the range of 3.5-4.5 suggests that at physiological pH (7.4), the compound will be predominantly in its neutral, more lipophilic form. This is generally favorable for membrane permeability and oral absorption. The predicted log P of 2.5-3.5 falls within the range often considered optimal for CNS drug candidates, suggesting a good balance between aqueous solubility and lipid membrane permeability. However, high lipophilicity can also lead to issues such as non-specific binding and metabolic instability.

Conclusion

A thorough understanding and experimental verification of the pKa and lipophilicity of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate are essential for its progression as a potential drug candidate. The predicted values suggest favorable drug-like properties, but these must be confirmed through rigorous experimental determination as outlined in this guide. This data will provide a solid foundation for further ADME (Absorption, Distribution, Metabolism, and Excretion) studies and for building structure-activity and structure-property relationships to guide future optimization efforts.

References

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons. [Link]

• Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. [Link]

• OECD. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]

• Comer, J. (Ed.). (2005). New Horizons in Predictive Drug Metabolism and Pharmacokinetics. Academic Press. [Link]

Protocols & Analytical Methods

Reaction conditions for coupling Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Application Note: Strategic Functionalization & Coupling of tert-Butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Executive Summary & Chemical Profile

tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a high-value heterocyclic building block. Its strategic value lies in its dual functionality: the Boc-protected 2-amino group serves as both a masked nucleophile and a powerful Directed Metalation Group (DMG), while the 5-methoxymethyl (MOM-ether analog) moiety provides physicochemical solubility benefits and metabolic stability distinct from standard alkyl or halogen substituents.

This guide details two primary "coupling" workflows:

• C-3 Functionalization (Directed ortho-Metalation): Utilizing the Boc group to direct electrophilic coupling to the C-3 position.

• N-Functionalization (Cross-Coupling): Deprotection and subsequent Buchwald-Hartwig coupling of the free amine.

Property	Specification	Strategic Note
Structure	Pyridine-2-NHBoc, 5-CH₂OMe	2,5-disubstitution pattern minimizes steric clash at C-3.
pKa (Conj. Acid)	~3.5 (Pyridine N)	Low basicity of ring N due to electron-withdrawing Boc.
Stability	Acid: Labile (Boc); Base: Stable	Stable to n-BuLi at -78°C; Methoxymethyl ether is robust.
Primary Utility	C-H Activation / Amination	Precursor for trisubstituted pyridines.

Protocol A: C-3 Functionalization via Directed ortho-Metalation (DoM)

Rationale: The carbamate oxygen of the Boc group coordinates with alkyllithiums, directing deprotonation selectively to the C-3 position (ortho to the amine). This allows for the "coupling" of electrophiles (halogens, aldehydes, borates) without pre-functionalization.

Critical Mechanism: The reaction relies on Kinetic Control . The Boc group directs lithiation to C-3. However, the C-5 methoxymethyl group contains benzylic-like protons (picolinic position) which are thermodynamically acidic. Strict temperature control (-78°C) is required to prevent "lateral lithiation" at the C-5 side chain.

Step-by-Step Protocol

Reagents:

• Substrate: tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 equiv)

• Base: tert-Butyllithium (1.7 M in pentane) or n-Butyllithium (2.5 M in hexanes) – t-BuLi is preferred for cleaner lithiation at -78°C.

• Solvent: Anhydrous THF (0.1 M concentration)

• Electrophile: e.g., Iodine (for coupling), DMF (for formylation).

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask under Argon. Add anhydrous THF and cool to -78°C (dry ice/acetone bath).

• Substrate Addition: Dissolve the substrate in a minimal amount of THF and inject slowly into the flask.

• Lithiation: Add t-BuLi (2.2 equiv) dropwise over 20 minutes via syringe pump.

  • Note: The solution typically turns bright yellow/orange, indicating the formation of the lithiated species.

  • Hold: Stir at -78°C for exactly 45 minutes. Do not warm , or the lithium will migrate to the C-5 methyl ether position.

• Coupling (Trapping): Dissolve the electrophile (e.g., Iodine, 1.2 equiv) in THF and add dropwise at -78°C.

• Quench: Once the electrophile addition is complete, stir for 30 mins at -78°C, then allow to warm to 0°C. Quench with sat. aq. NH₄Cl.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Troubleshooting:

• Low Yield: Often caused by moisture killing the t-BuLi. Titrate organolithium before use.

• Regioisomers: If C-5 functionalization is observed, the temperature rose above -60°C during lithiation.

Protocol B: Deprotection & Buchwald-Hartwig Coupling

Rationale: The Boc group masks the 2-aminopyridine, which is a notoriously difficult nucleophile in cross-coupling due to the competitive binding of the pyridine ring nitrogen to Palladium. This protocol first removes the Boc group, then utilizes a specialized ligand system (Xantphos or BrettPhos) to favor N-arylation over catalyst poisoning.

Phase 1: Boc-Deprotection

• Reagents: TFA (20% v/v in DCM) or 4M HCl in Dioxane.

• Procedure: Stir substrate in TFA/DCM at 0°C

  RT for 2 hours. Concentrate in vacuo.

• Critical Step: Free-base the amine! Partition the residue between EtOAc and sat. NaHCO₃. The Buchwald coupling requires the free base, not the TFA salt.

Phase 2: Pd-Catalyzed Cross-Coupling

Reagents:

• Nucleophile: 5-(methoxymethyl)pyridin-2-amine (1.0 equiv)

• Electrophile: Aryl Bromide (1.2 equiv)

• Catalyst: Pd₂(dba)₃ (2-5 mol%)

• Ligand: Xantphos (for general aryls) or BrettPhos (for hindered aryls) (5-10 mol%)

• Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv)

• Solvent: 1,4-Dioxane or Toluene (degassed).

Procedure:

• Degassing: Charge a reaction vial with the amine, Aryl Bromide, Base, Pd source, and Ligand. Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed solvent (0.2 M).

• Reaction: Heat to 100°C for 12–18 hours.

  • Monitoring: Check LCMS for consumption of the amine. 2-aminopyridines often streak on TLC; use triethylamine-treated silica if necessary.

• Workup: Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via flash chromatography (Hex/EtOAc).

Pathway Visualization

The following diagram illustrates the divergent reactivity of the molecule based on the chosen workflow.

Figure 1: Divergent synthetic workflows. The Blue path represents C-H activation via Directed ortho-Metalation. The Red path represents classical deprotection and cross-coupling.

Analytical Validation

To ensure the integrity of the coupling, compare the NMR signals of the product against the starting material.

Feature	Starting Material (Boc-SM)	C-3 Functionalized (DoM Product)	N-Coupled (Buchwald Product)
Boc Signal	Singlet ~1.5 ppm (9H)	Present	Absent
Pyridine H-3	Doublet ~8.0 ppm	Absent (Replaced by Substituent)	Shifted/Broadened
Pyridine H-4	Doublet of Doublets	Singlet (if H-3 substituted)	Doublet
NH Proton	Broad Singlet ~9-10 ppm	Present	Absent (if tertiary amine formed)

References

• Directed ortho-Metalation of Boc-aminopyridines

  • Snieckus, V. (1990).[1] "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879–933.

  • Context: Establishes the mechanism of carbamate-directed lithi

• Buchwald-Hartwig Coupling of 2-Aminopyridines

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[2] Reaction of aryl halides with primary, secondary, and tertiary amines." Journal of the American Chemical Society, 116(13), 5969–5970.

  • Context: Foundational work on Pd-catalyzed amination protocols adapted for heteroarom

• Optimization of 2-Aminopyridine Couplings

  • BenchChem. (2025). "Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine."
  • Context: Provides specific procedural adaptations for 5-substituted 2-aminopyridines using Xantphos/Pd systems.

• Synthesis of 5-substituted Pyridinyl Carbamates

  • Ronga, L., et al. (2013).[3] "Tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate." Acta Crystallographica Section E.

  • Context: Structural characterization and synthesis of closely related 5-substituted Boc-aminopyridine analogs.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Note: Strategic Use of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate for the Synthesis of Advanced Kinase Inhibitors

Abstract

The pyridine scaffold is a cornerstone in the design of contemporary kinase inhibitors, prized for its ability to form key interactions within the ATP-binding site of these pivotal enzymes. This application note provides a detailed guide for researchers, chemists, and drug development professionals on the synthesis and application of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate , a highly versatile and strategically important building block. We will elucidate the rationale behind its design, offering in-depth, field-proven protocols for its synthesis and subsequent incorporation into kinase inhibitor scaffolds. Furthermore, this guide will explore the structure-activity relationship (SAR) insights gained from the inclusion of the 5-(methoxymethyl)pyridin-2-yl moiety, providing a comprehensive resource for the development of next-generation targeted therapies.

Introduction: The Enduring Importance of the Pyridine Scaffold in Kinase Inhibitor Design

Protein kinases play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[1] Consequently, the development of small molecule kinase inhibitors has become a major focus of pharmaceutical research. Within the vast chemical space of kinase inhibitors, pyridine-based structures are exceptionally prevalent.[2][3] Their prevalence is due to the pyridine nitrogen's ability to act as a hydrogen bond acceptor, mimicking the adenine portion of ATP and thereby anchoring the inhibitor to the "hinge" region of the kinase active site. This hinge-binding interaction is a critical determinant of inhibitor potency. The modular nature of the pyridine ring also allows for substitution at various positions, enabling chemists to fine-tune the inhibitor's selectivity, pharmacokinetic properties, and overall efficacy.

The Strategic Advantage of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

The title compound is a pre-functionalized building block designed for efficiency and versatility in kinase inhibitor synthesis. Its utility stems from the specific arrangement of its functional groups.

Anatomy of a Versatile Building Block

• Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group provides a robust yet readily cleavable protecting group for the 2-amino functionality.[4][5] This is crucial for preventing unwanted side reactions during cross-coupling or other synthetic transformations. The Boc group is stable to a wide range of reaction conditions but can be removed under mild acidic conditions, ensuring orthogonality with other protecting groups.[6][7]

• Pyridine Core: As discussed, this is the primary hinge-binding element. The 2-amino substitution pattern is common in a multitude of clinically successful kinase inhibitors.

• 5-Methoxymethyl Group: This substituent is not merely a placeholder. It can significantly influence the properties of the final inhibitor by:

  • Improving Aqueous Solubility: The ether oxygen can act as a hydrogen bond acceptor, improving the solubility of the inhibitor, which is a common challenge in drug development.

  • Enhancing Metabolic Stability: The methyl ether is generally more resistant to metabolic oxidation compared to a more reactive hydroxymethyl group.

  • Probing the Kinase Active Site: The methoxymethyl group can occupy a specific pocket within the kinase active site, potentially forming favorable van der Waals interactions or displacing water molecules to improve binding affinity.

Synthesis of the Key Building Block: Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

The synthesis of this key intermediate is a straightforward two-step process starting from a commercially available precursor.

Synthetic Workflow Overview

Caption: Synthetic route to the target building block.

Protocol 1: Boc Protection of 2-Amino-5-(hydroxymethyl)pyridine

This protocol details the protection of the primary amine on the pyridine ring. The use of di-tert-butyl dicarbonate (Boc)₂O is a standard and highly effective method.[5]

Reaction Scheme:

(Image of the chemical reaction for Boc protection)

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2-Amino-5-(hydroxymethyl)pyridine	124.14	10.0 g	80.5
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	19.3 g	88.6
Triethylamine (TEA)	101.19	12.5 mL	89.8
Tetrahydrofuran (THF), anhydrous	-	200 mL	-

Step-by-Step Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 2-Amino-5-(hydroxymethyl)pyridine (10.0 g, 80.5 mmol).

• Add anhydrous THF (200 mL) and stir until the solid is fully dissolved.

• Add triethylamine (12.5 mL, 89.8 mmol), followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (19.3 g, 88.6 mmol) in 50 mL of THF over 30 minutes at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) using a 1:1 mixture of ethyl acetate and hexanes as the eluent.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate (200 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of 20% to 50% ethyl acetate in hexanes) to afford Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate as a white solid.

Expected Yield: 85-95%.

Protocol 2: O-Methylation of Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate

This protocol describes the methylation of the primary alcohol. A common and effective method is the use of sodium hydride to form the alkoxide, followed by reaction with methyl iodide.

Reaction Scheme:

(Image of the chemical reaction for O-methylation)

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate	224.26	10.0 g	44.6
Sodium hydride (60% dispersion in mineral oil)	24.00	2.14 g	53.5
Methyl iodide (MeI)	141.94	3.34 mL	53.5
Tetrahydrofuran (THF), anhydrous	-	150 mL	-

Step-by-Step Procedure:

• To a flame-dried 500 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add a 60% dispersion of sodium hydride (2.14 g, 53.5 mmol) in mineral oil.

• Wash the sodium hydride with anhydrous hexanes (3 x 20 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Add anhydrous THF (100 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate (10.0 g, 44.6 mmol) in anhydrous THF (50 mL) to the cooled suspension of sodium hydride. Effervescence (hydrogen gas evolution) will be observed.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (3.34 mL, 53.5 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC (1:1 ethyl acetate/hexanes).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of 10% to 30% ethyl acetate in hexanes) to yield Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate as a white solid.

Expected Yield: 80-90%.

Application in Kinase Inhibitor Synthesis: A Case Study

The true utility of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is realized when it is incorporated into a larger molecule. A common strategy in kinase inhibitor synthesis is to use a cross-coupling reaction to join a pyridine-containing fragment with another heterocyclic core. For this case study, we will outline a general workflow for a Suzuki coupling reaction followed by Boc deprotection.

Synthetic Strategy for a Generic Kinase Inhibitor

Caption: General workflow for kinase inhibitor synthesis.

Protocol 3: Suzuki Cross-Coupling

This protocol requires the conversion of our building block to a halide (e.g., 2-bromo or 2-chloro derivative) or its use as the amine component in a Buchwald-Hartwig amination. For this example, we assume the use of a pre-halogenated version of our building block, Tert-butyl 2-bromo-5-(methoxymethyl)pyridin-2-ylcarbamate .

Materials and Reagents:

Reagent	Role
Tert-butyl 2-bromo-5-(methoxymethyl)pyridin-2-ylcarbamate	Aryl halide
Heterocyclic Boronic Acid/Ester	Coupling partner
Pd(PPh₃)₄ or other Palladium catalyst	Catalyst
K₂CO₃ or other base	Base
1,4-Dioxane/Water	Solvent system

Step-by-Step Procedure:

• In a reaction vessel, combine the aryl halide (1.0 eq), the boronic acid/ester (1.2 eq), and the base (2.0-3.0 eq).

• Add the solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add the palladium catalyst (0.05-0.10 eq) and degas for another 5 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate and purify by flash column chromatography to obtain the Boc-protected kinase inhibitor.

Protocol 4: Boc Deprotection

The final step is the removal of the Boc group to reveal the free 2-aminopyridine moiety, which is often crucial for hinge binding.[7]

Materials and Reagents:

Reagent	Role
Boc-Protected Kinase Inhibitor	Substrate
Trifluoroacetic Acid (TFA) or HCl in Dioxane	Acid
Dichloromethane (DCM) or Dioxane	Solvent

Step-by-Step Procedure:

• Dissolve the Boc-protected inhibitor (1.0 eq) in the chosen solvent (e.g., DCM).

• Cool the solution to 0 °C.

• Add the acid (e.g., TFA, 5-10 eq) dropwise.

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Redissolve the residue in a suitable solvent and neutralize with a mild base (e.g., saturated sodium bicarbonate solution) if necessary.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify by chromatography or recrystallization to yield the final kinase inhibitor.

Structure-Activity Relationship (SAR) Insights: The Role of the 5-(methoxymethyl)pyridin-2-yl Group

The 2-aminopyridine motif is a well-established hinge binder. The introduction of the 5-methoxymethyl group allows for the exploration of the solvent-exposed region of the ATP binding pocket. In many kinases, this region can accommodate substituents that can enhance selectivity and potency. For example, the ether oxygen can form a hydrogen bond with backbone amides or ordered water molecules, while the methyl group can engage in favorable hydrophobic interactions. This strategic placement can help to differentiate between closely related kinases, leading to a more selective inhibitor profile.[8][9]

Summary and Future Perspectives

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a valuable and versatile building block for the synthesis of kinase inhibitors. Its rational design, incorporating a protected hinge-binding amine and a tunable side chain, facilitates efficient and modular drug discovery efforts. The protocols provided herein offer a reliable pathway for its synthesis and incorporation into complex molecular scaffolds. As the demand for more selective and potent kinase inhibitors continues to grow, the strategic use of pre-functionalized building blocks like this will be paramount in accelerating the discovery of novel therapeutics.

References

• Al-Obeidi, F. A., & Lam, K. S. (2000). Development of inhibitors for protein tyrosine kinases. Oncogene, 19(49), 5690–5701.
• Caldwell, T. M., et al. (2012). Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt. Bioorganic & Medicinal Chemistry Letters, 22(13), 4343-4347.
• Sharma, S., et al. (2024). Role of Pyridine and Pyrimidine-Based Kinase Inhibitors in Cancer Treatment: Selectivity, Resistance, and Next-Generation Designs. African Journal of Biomedical Research, 27(4s).
• Zhang, J., et al. (2009). A macrocyclization strategy in kinase inhibitor development. Journal of Medicinal Chemistry, 52(21), 6664-6667.
• Bavetsias, V., & Crumpler, S. (2013). Synthetic strategies of pyrimidine-based scaffolds as Aurora kinase and Polo-like kinase inhibitors. Molecules, 18(8), 9475-9507.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.
• J&K Scientific LLC. (2021). BOC Protection and Deprotection.
• Google Patents. (2013). CN102936220A - BOC protection method for aminopyridine.
• Echemi. (n.d.). tert-butylN-[5-(hydroxymethyl)
• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection.
• Benchchem. (n.d.). An In-depth Technical Guide to the Boc Protection Mechanism for Amines.
• MDPI. (2021).

Sources

• 1. chemicalkinomics.com [chemicalkinomics.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. BOC deprotection [ms.bzchemicals.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scienceopen.com [scienceopen.com]

Scalable preparation methods for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

An In-Depth Technical Guide to the Scalable Preparation of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Abstract

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a valuable substituted pyridine building block in medicinal chemistry and drug development, frequently utilized in the synthesis of complex molecular architectures. Its preparation requires a robust and scalable synthetic route that ensures high purity and yield, which is critical for downstream applications in pharmaceutical manufacturing. This guide provides a comprehensive overview of two strategic, scalable synthetic pathways, complete with detailed experimental protocols, process optimization insights, and thorough characterization methods. The causality behind key experimental choices is explained, emphasizing safety, efficiency, and reproducibility for researchers, scientists, and drug development professionals.

Introduction and Strategic Overview

The synthesis of highly functionalized heterocyclic compounds is a cornerstone of modern pharmaceutical research. Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate incorporates three key features: a pyridine core, a base-labile tert-butoxycarbonyl (Boc) protecting group, and a methoxymethyl ether. The Boc group offers robust protection for the amine under a wide range of conditions while being easily removable with acid, making it ideal for multi-step syntheses.[1][2]

The primary challenge in preparing this molecule at scale lies in the selective and efficient introduction of the methoxymethyl and Boc groups onto the 2-amino-5-(hydroxymethyl)pyridine scaffold. This guide details two primary retrosynthetic strategies, each with distinct advantages for scalability and process control.

dot

Caption: Retrosynthetic analysis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Route 1 focuses on early-stage etherification followed by a final Boc-protection step. This approach may be advantageous if the starting material's solubility or reactivity is improved by the methylation. Route 2 involves an initial Boc-protection of the amine, followed by methylation of the hydroxyl group. This can prevent potential side reactions at the more nucleophilic amino group during methylation but requires the Boc group to be stable to the methylation conditions.

Reagent Safety and Handling

Scientific integrity and laboratory safety are paramount. The protocols described herein utilize hazardous materials that require strict adherence to safety procedures.

Reagent	Key Hazards	Recommended Handling Practices
Sodium Hydride (NaH)	Water-reactive, flammable solid.[3] Releases flammable hydrogen gas upon contact with water, which can spontaneously ignite.[3][4]	Must be handled under an inert atmosphere (e.g., nitrogen or argon), preferably in a glove box.[3] Use non-sparking tools.[5] Have a Class D fire extinguisher, dry sand, or ground limestone readily available for fire suppression.[3] Wear a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves.[3]
Di-tert-butyl dicarbonate ((Boc)₂O)	Flammable liquid/solid, fatal if inhaled, causes skin and serious eye irritation, may cause an allergic skin reaction.[6][7][8][9]	Use only in a well-ventilated area or a chemical fume hood.[8] Avoid breathing dust, vapors, or mist.[6] Wear protective gloves, clothing, and eye/face protection.[8] Keep away from heat, sparks, and open flames.[8]
Methyl Iodide (MeI)	Toxic, suspected carcinogen, irritant.	Handle in a chemical fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Detailed Experimental Protocols: A Comparative Approach

The following protocols are designed for gram-scale synthesis and can be adapted for larger-scale production with appropriate engineering controls.

Route 1: Late-Stage Boc Protection

This route prioritizes the formation of the methyl ether before protecting the aminopyridine.

dot

Caption: Workflow for Route 1: Late-Stage Boc Protection.

Protocol 1.1: Synthesis of 2-Amino-5-(methoxymethyl)pyridine

• Rationale: This step forms the key C-O bond. Sodium hydride is a powerful, non-nucleophilic base that effectively deprotonates the hydroxyl group to form a sodium alkoxide. This intermediate readily undergoes an Sₙ2 reaction with methyl iodide. Anhydrous THF is used as the solvent as it is inert to the strong base and effectively solvates the intermediates.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add a 60% dispersion of sodium hydride (1.2 equivalents) in mineral oil.

  • Wash the sodium hydride with anhydrous hexanes (3x) under a nitrogen atmosphere to remove the mineral oil.[3] Carefully decant the hexanes after each wash.

  • Add anhydrous tetrahydrofuran (THF, 10 mL per gram of starting material). Cool the suspension to 0 °C using an ice-water bath.

  • In a separate flask, dissolve 2-amino-5-(hydroxymethyl)pyridine (1.0 equivalent) in anhydrous THF.

  • Slowly add the solution of the pyridine derivative to the NaH suspension at 0 °C. Vigorous hydrogen gas evolution will be observed. Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete, then warm to room temperature and stir for an additional hour.

  • Cool the reaction mixture back to 0 °C and add methyl iodide (1.2 equivalents) dropwise, ensuring the internal temperature does not exceed 10 °C.

  • Stir the reaction at room temperature for 4-6 hours, monitoring for completion by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow, dropwise addition of water at 0 °C.

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 2-amino-5-(methoxymethyl)pyridine.

Protocol 1.2: Synthesis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

• Rationale: This is the final protection step. Di-tert-butyl dicarbonate is the standard reagent for introducing the Boc group.[1] Aminopyridines can be poor nucleophiles; therefore, a base such as triethylamine (TEA) is often added to facilitate the reaction, although catalysts like 4-dimethylaminopyridine (DMAP) can also be employed for less reactive amines.[10]

• Procedure:

  • Dissolve 2-amino-5-(methoxymethyl)pyridine (1.0 equivalent) in dichloromethane (DCM) or THF (10 mL per gram).

  • Add triethylamine (1.5 equivalents).

  • To this stirred solution, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.2 equivalents) in the same solvent dropwise at room temperature.

  • Stir the reaction for 12-18 hours at room temperature. Monitor the reaction progress by TLC.

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

  • Purify the product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography.

Route 2: Early-Stage Boc Protection

This strategy protects the amine first, which can prevent N-methylation in the subsequent etherification step.

dot

Caption: Workflow for Route 2: Early-Stage Boc Protection.

Protocol 2.1: Synthesis of Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate

• Rationale: This step is analogous to Protocol 1.2. Protecting the amine at this stage yields a stable, solid intermediate that is often easier to handle and purify than its unprotected precursor.[11]

• Procedure:

  • Follow the procedure outlined in Protocol 1.2 , using 2-amino-5-(hydroxymethyl)pyridine as the starting material.

  • The resulting product, tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate, is typically a solid that can be purified by recrystallization.

Protocol 2.2: Synthesis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

• Rationale: This methylation step is analogous to Protocol 1.1. A key consideration is the stability of the Boc group to the reaction conditions. While generally stable to bases, prolonged reaction times or high temperatures should be avoided.

• Procedure:

  • Follow the procedure outlined in Protocol 1.1 , using tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate as the starting material.

  • The workup and purification are similar. Recrystallization is often a viable purification method for the final product, which is advantageous for scalability over chromatography.[12]

Process Optimization and Characterization

Parameter	Optimization Strategy	Rationale for Scalability
Solvent Choice	For methylation, consider replacing THF with a higher-boiling ether like 2-MeTHF for better temperature control. For Boc protection, acetonitrile can also be a suitable solvent.[13]	Improved safety and process control on a larger scale.
Methylating Agent	Dimethyl sulfate (DMS) can be a more cost-effective alternative to methyl iodide for large-scale synthesis, but it is highly toxic and requires specialized handling procedures.	Cost reduction is a primary driver for industrial processes.
Workup	Minimize or replace solvent-intensive extractions with direct crystallization/precipitation of the product or an intermediate salt from the reaction mixture where possible.	Reduces solvent waste and processing time, leading to a "greener" and more economical process.
Purification	Develop a robust recrystallization protocol instead of relying on column chromatography.[12] This involves screening various solvent systems (e.g., isopropanol, ethyl acetate, heptane).	Chromatography is expensive, time-consuming, and generates significant waste, making it generally unsuitable for large-scale manufacturing.

Analytical Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques.[14]

Technique	Expected Results for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate
¹H NMR	Signals corresponding to the tert-butyl group (~1.5 ppm, s, 9H), the methoxy group (~3.4 ppm, s, 3H), the methylene bridge (~4.5 ppm, s, 2H), and three distinct aromatic protons on the pyridine ring.
¹³C NMR	Resonances for the tert-butyl carbons, the carbamate carbonyl, the methoxy carbon, the methylene carbon, and the pyridine ring carbons.
Mass Spec (MS)	Calculation of the exact mass and observation of the molecular ion peak [M+H]⁺ corresponding to the product's molecular formula (C₁₂H₁₈N₂O₃).
HPLC	A single major peak indicating high purity, typically >98% for pharmaceutical applications. A scalable HPLC method can be developed for purity analysis.[15]

Conclusion

This guide presents two viable and scalable synthetic routes for the preparation of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. Route 2, involving early-stage Boc protection, is often preferred as it can lead to more stable and easily purified intermediates and avoids potential N-alkylation side reactions. By carefully selecting reagents, optimizing reaction conditions, and prioritizing scalable purification techniques like recrystallization, researchers and chemical engineers can efficiently produce this key building block with the high degree of purity required for pharmaceutical applications. Adherence to the detailed protocols and safety precautions outlined is essential for successful and safe synthesis.

References

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• PanReac AppliChem. (2024). 102510 - Di-tert-butyl dicarbonate - Safety Data Sheet. [Link]

• Alkali Metals. (n.d.). MSDS for SODIUM HYDRIDE. [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY - SODIUM HYDRIDE. [Link]

• Carl ROTH. (2024). Safety Data Sheet: Di-tert-butyl dicarbonate. [Link]

• PrepChem.com. (n.d.). Synthesis of 2-amino-5-methoxy pyridine. [Link]

• Sciencemadness Wiki. (2022). Sodium hydride. [Link]

• UCT Science. (n.d.). SOP: ORDERING & STORAGE OF HYDRIDES. [Link]

• Asian Journal of Chemistry. (2016). Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. [Link]

• ResearchGate. (2016). Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. [Link]

• Beilstein Journal of Organic Chemistry. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. [Link]

• Google Patents. (1994).
• Google Patents. (2013). CN102936220A - BOC protection method for aminopyridine.
• Google Patents. (1948). US2456379A - 2-amino-5-methyl pyridine and process of making it.

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• SIELC Technologies. (2018). Separation of tert-Butyl carbamate on Newcrom R1 HPLC column. [Link]

• ResearchGate. (n.d.). (PDF) tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate. [Link]

• Google Patents. (2019). WO2019158550A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)

• IT Services. (n.d.). High-Quality tert-Butyl (2-(hydroxymethyl)pyrimidin-5-yl)carbamate. [Link]

• ResearchGate. (2019). (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. [Link]

• Google Patents. (2005).

• PubChem. (n.d.). tert-Butyl (2-methoxypyridin-3-yl)carbamate. [Link]

• Kocienski, P. J. (n.d.). Protective Groups. [Link]

• PMC. (2025). tert-Butyl Carbonate as a Nucleophile in Epoxide Ring Opening: A Cascade Synthesis of 5‑(Hydroxymethyl)oxazolidin-2-one. [Link]

• Organic Syntheses Procedure. (n.d.). Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. [Link].orgsyn.org/demo.aspx?prep=v86p0179)

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Application Notes &amp; Protocols: Strategic Functionalization of the Pyridine Ring in tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Abstract

The pyridine scaffold is a cornerstone of modern medicinal chemistry, present in a vast array of FDA-approved drugs. The ability to selectively and efficiently modify this heterocycle is paramount in drug discovery and development. This guide provides an in-depth exploration of key strategies for the chemical functionalization of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, a versatile building block. We will move beyond simple procedural lists to explain the underlying principles governing regioselectivity and reactivity. Detailed, field-tested protocols for directed ortho-metalation (DoM), electrophilic halogenation, and subsequent palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura and Buchwald-Hartwig) are presented. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this scaffold for the synthesis of complex molecular architectures.

Foundational Analysis: Reactivity of the Starting Scaffold

Understanding the inherent electronic and steric properties of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is critical for predicting and controlling the outcomes of functionalization reactions.

• The Directing Group: The N-Boc-carbamate at the C2 position is the most influential functional group. It serves as a potent Directed Metalation Group (DMG) due to the ability of its carbonyl oxygen to chelate with organolithium bases.[1][2][3] This pre-coordination positions the base for regioselective deprotonation of the adjacent C3 proton. Furthermore, as an amino group derivative, it is a strong electron-donating group, activating the pyridine ring towards electrophilic substitution.

• Regiochemical Considerations: The pyridine nitrogen is electron-withdrawing, generally deactivating the ring towards electrophiles. However, the powerful activating effect of the 2-NHBoc group overcomes this, strongly favoring substitution at the C3 and C5 positions. The C5 position is already substituted, leaving the C3 position as the primary site for both directed metalation and electrophilic attack. The C4 and C6 positions are significantly less reactive.

The interplay of these factors allows for highly selective functionalization, as illustrated in the following protocols.

Protocol I: Directed ortho-Metalation (DoM) and Electrophilic Quench

Directed ortho-metalation is arguably the most powerful method for direct C-H functionalization of this substrate, offering a direct route to C3-substituted analogs by quenching a lithiated intermediate with a suitable electrophile.[4][5][6]

Causality Behind Experimental Choices:

• Base Selection: sec-Butyllithium (s-BuLi) is often preferred over n-butyllithium (n-BuLi) for its increased basicity and steric hindrance, which can minimize competitive nucleophilic addition to the pyridine ring.[3][6]

• Additive (TMEDA): N,N,N',N'-Tetramethylethylenediamine (TMEDA) is a bidentate ligand that chelates to the lithium cation. This breaks down the oligomeric aggregates of the organolithium reagent, increasing its kinetic basicity and accelerating the deprotonation step.[2]

• Temperature: The reaction is conducted at -78 °C (dry ice/acetone bath) to ensure the stability of the highly reactive pyridyllithium intermediate and to prevent side reactions.

Workflow for Directed ortho-Metalation

Caption: Experimental workflow for C3-functionalization via DoM.

Detailed Step-by-Step Protocol: C3-Iodination

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and argon inlet, add tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 eq).

• Dissolution: Add anhydrous tetrahydrofuran (THF, ~0.1 M concentration) and stir to dissolve.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add TMEDA (1.2 eq) via syringe, followed by the dropwise addition of s-BuLi (1.2 eq, ~1.4 M in cyclohexane) over 10 minutes, ensuring the internal temperature does not exceed -70 °C.

• Anion Formation: Stir the resulting dark red/brown solution at -78 °C for 1 hour.

• Electrophilic Quench: Add a solution of iodine (I₂) (1.3 eq) in anhydrous THF dropwise. The dark color of the lithiated species should dissipate upon addition.

• Warming and Quenching: After stirring for an additional 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature. Quench carefully by the slow addition of saturated aqueous sodium thiosulfate solution until the iodine color disappears, followed by saturated aqueous ammonium chloride solution.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the C3-iodinated product.

Data Summary & Troubleshooting

Electrophile (E+)	Product (C3-E)	Typical Yield	Notes
I₂	Iodo	75-85%	Excellent handle for cross-coupling.
Me₃SiCl	Trimethylsilyl	80-90%	Can be converted to other groups.
DMF	Formyl (CHO)	60-70%	Quench must be done carefully at low temp.
(BrCl₂C)₂	Bromo	70-80%	Use 1,2-dibromo-1,1,2,2-tetrachloroethane.

Problem	Potential Cause	Suggested Solution
Recovery of Starting Material	Incomplete deprotonation.	Ensure THF is anhydrous. Check the titer of the organolithium reagent. Extend lithiation time.
Low Yield	Unstable lithiated intermediate.	Maintain temperature strictly at -78 °C. Use the intermediate immediately after formation.
Multiple Products	Side reactions (e.g., addition).	Use a more hindered base like LDA or LiTMP. Ensure slow, dropwise addition of the base.

Protocol II: Electrophilic Bromination

For scaffolds where DoM may be problematic or for processes where organolithiums are undesirable, direct electrophilic halogenation provides an alternative route to install a handle for cross-coupling. The strong activating nature of the 2-NHBoc group directs the bromination to the C3 position.

Causality Behind Experimental Choices:

• Brominating Agent: N-Bromosuccinimide (NBS) is a convenient, solid-phase source of electrophilic bromine that is easier and safer to handle than liquid bromine (Br₂).

• Solvent: Acetonitrile (MeCN) or dichloromethane (DCM) are common solvents that are inert to the reaction conditions and effectively solubilize the reactants.

• Temperature: The reaction is typically run at room temperature or with gentle heating, as the activated ring is sufficiently nucleophilic.

Detailed Step-by-Step Protocol: C3-Bromination

• Preparation: To a round-bottom flask, add tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 eq) and dissolve it in acetonitrile (~0.2 M).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at room temperature over 5 minutes.

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to afford tert-butyl 3-bromo-5-(methoxymethyl)pyridin-2-ylcarbamate.

Protocol III: Palladium-Catalyzed Cross-Coupling Reactions

With a C3-halo-substituted intermediate in hand, the door is open to a vast array of transformations using palladium-catalyzed cross-coupling. These reactions are fundamental to modern drug synthesis.[7]

A. Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling the C3-halopyridine with an organoboron reagent.[8][9][10]

Catalytic Cycle & Component Rationale

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

• Catalyst/Ligand: A pre-catalyst like Pd(PPh₃)₄ can be used directly. Alternatively, a combination of a Pd(II) source (e.g., Pd(OAc)₂) and a phosphine ligand (e.g., SPhos, XPhos) is common. The bulky, electron-rich phosphine ligands stabilize the palladium center and promote the key steps of oxidative addition and reductive elimination.[11]

• Base: A base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) is essential for the transmetalation step, activating the boronic acid derivative.

Detailed Step-by-Step Protocol: Suzuki Coupling

• Preparation: In a reaction vial or flask, combine the C3-bromo or C3-iodo pyridine (1.0 eq), the desired aryl/heteroaryl boronic acid or ester (1.2-1.5 eq), and the base (e.g., K₂CO₃, 2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Solvent: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

• Inert Atmosphere: Seal the vessel and purge thoroughly with argon or nitrogen.

• Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer (Na₂SO₄), filter, concentrate, and purify by flash column chromatography.

B. Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction enables the synthesis of C3-amino pyridines by coupling the halo-pyridine with a primary or secondary amine.[12][13][14][15]

Causality Behind Experimental Choices:

• Catalyst System: This reaction is highly dependent on the choice of ligand. Buchwald's biaryl phosphine ligands (e.g., RuPhos, BrettPhos) are exceptionally effective as they accelerate the rate-limiting reductive elimination step.[16] Pre-formed catalysts (precatalysts) are often used for convenience and improved reactivity.

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common choice.

Detailed Step-by-Step Protocol: Buchwald-Hartwig Amination

• Preparation: To an oven-dried vial inside a glovebox, add the C3-halopyridine (1.0 eq), the palladium precatalyst (e.g., RuPhos-Pd-G3, 0.02 eq), the ligand (e.g., RuPhos, 0.04 eq if not using a precatalyst), and the base (NaOtBu, 1.4 eq).

• Reagent Addition: Add the amine coupling partner (1.2 eq) and anhydrous, degassed toluene or dioxane.

• Reaction: Seal the vial and heat to 90-110 °C for 12-24 hours. Monitor for completion.

• Workup & Purification: Follow the same workup and purification procedure as described for the Suzuki-Miyaura coupling.

Conclusion

tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a highly tractable platform for the synthesis of diverse, functionalized pyridine derivatives. By leveraging the powerful directing effect of the 2-NHBoc group, chemists can achieve excellent regiocontrol in C-H functionalization via directed ortho-metalation. Alternatively, electrophilic halogenation provides a robust entry point for a wide range of palladium-catalyzed cross-coupling reactions, enabling the facile construction of C-C and C-N bonds at the C3 position. The protocols and principles outlined in this guide provide a solid foundation for researchers to confidently and strategically modify this valuable scaffold in their pursuit of new chemical entities.

References

• The Regioselective Functionalization of Pyridine at 2,3,4-positions via Carbene Intermediate.Current Organic Chemistry.
• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines.Organic Letters.
• Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity.ACS Publications.
• Strategies to control regioselectivity in the functionalization of 3,4-Diphenylpyridine.BenchChem.
• Application Note: Synthesis of Substituted Pyridines from 2-Bromo-4-fluoro-5-methylpyridine.BenchChem.
• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines.PMC.
• Visible light-mediated photocatalytic bromination of 2-arylimidazo[1,2-a]pyridines using CBr4 as bromine source.Springer.
• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines.PMC.
• Regioselective difunctionalization of pyridines via 3,4-pyridynes.PMC.

• Directed ortho metalation of O-pyridyl carbamates. Regiospecific entries into polysubstituted pyridines. The Journal of Organic Chemistry. Available at: [Link]

• 4-Selective Pyridine Functionalization Reactions via Heterocyclic Phosphonium Salts.Thieme.
• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES.HETEROCYCLES.
• Halogenation of 2-aminopyrimidines.Google Patents.

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. Available at: [Link]

• Advances in the directed metallation of azines and diazines (pyridines, pyrimidines, pyrazines, pyridazines, quinolines, benzodiazines and carbolines). Part 2. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org. Available at: [Link]

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• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

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• Synthesis of Heteroarylated Pyridines via a Double C-H Bond Functionalization using Palladium-catalyzed 1,4. Wiley Online Library. Available at: [Link]

• New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. ResearchGate. Available at: [Link]

• Mono- and Dihalogenation of 2-Aminopyrazine. Thieme Chemistry. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. PMC. Available at: [Link]

• ortho metalation.Harvard University.

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• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. Available at: [Link]

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Technical Notes & Optimization

Improving reaction yields for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate synthesis

Technical Support Center: Synthesis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the technical support center for the synthesis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

The target molecule is typically synthesized via the N-tert-butoxycarbonylation (Boc protection) of 2-amino-5-(methoxymethyl)pyridine. While seemingly straightforward, this reaction involving a weakly nucleophilic aminopyridine can present several challenges, from low yields to difficult purifications.[1] This guide provides a structured troubleshooting framework to address these common issues effectively.

Core Reaction Pathway

The fundamental transformation is the reaction of the primary amino group on the pyridine ring with di-tert-butyl dicarbonate (Boc₂O) to form a stable carbamate.

Troubleshooting Guide: Question & Answer Format

This section addresses specific experimental issues in a direct Q&A format, providing both diagnostic advice and corrective protocols.

Issue 1: Low or No Product Conversion

Question: My TLC/LC-MS analysis shows only the starting amine after several hours, even overnight. What are the primary reasons for this lack of reactivity?

Answer: This is a common issue, often stemming from the reduced nucleophilicity of the 2-aminopyridine nitrogen.[1] The lone pair on the amino nitrogen is delocalized into the electron-deficient pyridine ring, making it a weaker nucleophile than a typical aliphatic or aniline amine. Several factors can be investigated:

• Insufficient Activation of Boc₂O: Boc anhydride on its own is often not electrophilic enough to react efficiently with weakly nucleophilic amines. The addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) is highly recommended. DMAP acts as a nucleophilic catalyst, reacting with Boc₂O to form a highly reactive N-Boc-pyridinium intermediate.[2][3] This intermediate is significantly more electrophilic and readily attacked by the aminopyridine.[3]

• Incorrect Base or Absence of Base: While some Boc protections can proceed without a base, the reaction generates an acidic proton on the newly formed carbamate.[4] This can protonate another molecule of the starting aminopyridine, rendering it non-nucleophilic. A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) should be used to scavenge this proton and drive the reaction forward.[5][6]

• Reagent Quality and Stoichiometry:

  • Boc₂O: Di-tert-butyl dicarbonate can degrade over time, especially if exposed to moisture. Use a fresh bottle or a recently opened one stored in a desiccator.

  • Stoichiometry: For a sluggish reaction, using a slight excess of Boc₂O (e.g., 1.2-1.5 equivalents) can help drive it to completion.[7]

Troubleshooting Workflow for Low Conversion

Caption: Diagnostic workflow for low conversion issues.

Issue 2: Formation of a Major Byproduct (Di-Boc Species)

Question: My crude NMR/LC-MS shows a significant peak corresponding to a di-Boc protected product. How is this formed and how can I prevent it?

Answer: The formation of a di-Boc species, tert-butyl (tert-butoxycarbonyl)(5-(methoxymethyl)pyridin-2-yl)carbamate, occurs when the initially formed carbamate nitrogen is acylated a second time. This side reaction is particularly favored under forcing conditions or with highly active catalytic systems.[8]

• Mechanism of Over-reaction: The mono-Boc product's nitrogen is still somewhat nucleophilic. In the presence of the highly reactive N-Boc-pyridinium intermediate (formed from DMAP and Boc₂O), a second acylation can occur.[8] This is often exacerbated by:

  • Using stoichiometric amounts of DMAP instead of catalytic amounts.

  • Running the reaction at elevated temperatures.

  • Using a large excess of Boc₂O.

Strategies to Maximize Mono-Boc Selectivity

Parameter	Standard Condition	Modified for Selectivity	Rationale
Boc₂O (eq.)	1.2 - 1.5	1.05 - 1.1	Minimizes excess electrophile available for the second reaction.
DMAP (eq.)	0.1	0.05	Reduces the concentration of the hyper-reactive intermediate.[8]
Temperature	Room Temp.	0 °C to Room Temp.	Lower temperature disfavors the higher activation energy pathway to the di-Boc product.
Addition	All at once	Slow, dropwise addition of Boc₂O	Maintains a low instantaneous concentration of the acylating agent.

Issue 3: Product Loss or Decomposition During Workup

Question: I get a good yield in the crude reaction mixture, but I lose a significant amount of product during the aqueous workup and/or column chromatography. Is the product unstable?

Answer: Yes, the Boc protecting group is notoriously labile under acidic conditions.[9][10] The mechanism of cleavage involves protonation of the carbamate's carbonyl oxygen, followed by elimination to form a stable tert-butyl cation, CO₂, and the free amine.[11][12]

• Aqueous Workup: Avoid acidic washes (e.g., 1M HCl). Even mild acids like citric acid or ammonium chloride can cause partial deprotection if contact time is prolonged.[13]

  • Recommended Workup: Upon reaction completion, dilute with an organic solvent (e.g., Ethyl Acetate or DCM). Wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and finally brine.[6] The bicarbonate wash neutralizes any acid and removes unreacted HOBT if used.[14]

• Column Chromatography: Using untreated silica gel can be problematic. Standard silica gel is slightly acidic (pH ~6-7) and can cause streaking or complete decomposition of the product on the column.

  • Recommended Purification:

    • Neutralize Silica: Slurry your silica gel in the desired eluent containing 1% triethylamine. This deactivates the acidic sites on the silica surface.

    • Solvent System: A gradient of ethyl acetate in hexanes or petroleum ether is typically effective.

    • Dry Loading: If the product is a solid or oil, consider adsorbing it onto a small amount of neutralized silica for dry loading, which often improves resolution.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction? A: Anhydrous aprotic solvents are preferred. Dichloromethane (DCM) and Tetrahydrofuran (THF) are excellent choices as they effectively solvate the reagents without interfering with the reaction.[6] Acetonitrile is also a viable option.[11]

Q2: How do I monitor the reaction progress effectively? A: Thin-Layer Chromatography (TLC) is the most common method. Use a solvent system like 30-50% Ethyl Acetate/Hexanes. The starting amine is typically more polar (lower Rf) than the Boc-protected product. Staining with potassium permanganate (KMnO₄) can help visualize both spots. For more precise monitoring, LC-MS is ideal.[9]

Q3: Can I store the final product, Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate? A: Yes, the purified product is a stable solid. For long-term storage, it is best kept in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) at 2-8°C to prevent slow degradation from atmospheric moisture and acidity.

Validated Experimental Protocol

This protocol is designed to maximize yield and minimize byproduct formation.

Materials:

• 2-amino-5-(methoxymethyl)pyridine (1.0 eq.)

• Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq.)

• 4-(Dimethylamino)pyridine (DMAP) (0.05 eq.)

• Triethylamine (TEA) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Setup: To a round-bottom flask under a nitrogen atmosphere, add 2-amino-5-(methoxymethyl)pyridine and DMAP.

• Solvent Addition: Add anhydrous DCM and stir until all solids dissolve.

• Base Addition: Add triethylamine and stir the solution for 5 minutes at room temperature.

• Boc₂O Addition: Add Boc₂O in one portion. A slight exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature. Monitor progress by TLC every 30-60 minutes. The reaction is typically complete within 2-4 hours.[14]

• Workup:

  • Once the starting material is consumed, dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ (2x), followed by brine (1x).[6]

• Isolation:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can often be of high purity. If necessary, purify by flash column chromatography using silica gel pre-treated with 1% TEA in the eluent.

Visualizing the Key Mechanistic Role of DMAP

Caption: DMAP accelerates the reaction by forming a more potent acylating agent.[2][3]

References

• Boc Protection Mechanism (Boc2O + DMAP) . Common Organic Chemistry. Available at: [Link]

• Boc Protection Mechanism (Boc2O + Base + DMAP) . Common Organic Chemistry. Available at: [Link]

• Dual protection of amino functions involving Boc . Royal Society of Chemistry Publishing. Available at: [Link]

• The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism . Synfacts. Available at: [Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids . National Institutes of Health. Available at: [Link]

• Boc and tBu ester pH stability during enamine hydrolysis . Reddit. Available at: [Link]

• tert-Butyloxycarbonyl protecting group . Wikipedia. Available at: [Link]

• CN102936220B - BOC protection method for aminopyridine. Google Patents.

• A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)-catalysis . Royal Society of Chemistry Publishing. Available at: [Link]

• Having great trouble with a Boc-protection reaction . Reddit. Available at: [Link]

• CN102936220A - BOC protection method for aminopyridine. Google Patents.

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions . PMC. Available at: [Link]

• Amine Protection and Deprotection . Master Organic Chemistry. Available at: [Link]

• tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate . PMC. Available at: [Link]

• (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate . ResearchGate. Available at: [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester . Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 3. nbinno.com [nbinno.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Boc Protection Mechanism (Boc2O + Base + DMAP) [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Double BOC protection selective removal method [en.highfine.com]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 12. jk-sci.com [jk-sci.com]
• 13. reddit.com [reddit.com]
• 14. CN102936220A - BOC protection method for aminopyridine - Google Patents [patents.google.com]

Troubleshooting solubility issues with Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Technical Support Center: Troubleshooting Solubility of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the advanced technical support guide for handling Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (Molecular Weight: 238.28 g/mol ). As a highly lipophilic Boc-protected aminopyridine, this compound frequently presents solvation challenges during both chemical synthesis and aqueous biological assays.

This guide is designed for researchers and drug development professionals, providing causal explanations, self-validating protocols, and diagnostic workflows to overcome precipitation and aggregation issues.

Physicochemical Causality: Why is this Compound Insoluble?

To effectively troubleshoot solubility, we must first understand the molecular thermodynamics driving the compound's behavior:

• The Hydrophobic Effect of the Boc Group: The tert-butoxycarbonyl (Boc) protecting group adds significant steric bulk and lipophilicity. In aqueous environments, the water molecules form highly ordered clathrate cages around the tert-butyl moiety. The thermodynamic penalty of this ordering forces the compound to aggregate and precipitate to minimize exposed surface area.

• Intermolecular Hydrogen Bonding: The carbamate NH acts as a strong hydrogen bond donor, while the pyridine nitrogen and carbamate carbonyl act as acceptors. In non-polar or purely aqueous environments, these molecules can self-assemble into stable hydrogen-bonded dimers or crystal lattices that resist solvation.

• The pKa / Stability Dilemma: While the pyridine ring is weakly basic (estimated pKa ~4.0–5.0 due to the electron-withdrawing carbamate), attempting to dissolve the compound by lowering the pH is highly dangerous. The Boc group is notoriously acid-labile and will undergo rapid cleavage in acidic environments[1].

Solvent Compatibility Matrix

The following table summarizes the quantitative solubility profiles and recommended applications for various solvent systems.

Solvent System	Polarity Index	Estimated Solubility	Recommended Application
DMSO (100%)	7.2	> 50 mg/mL	Primary master stocks for biological assays.
DMF / DCM	6.4 / 3.1	> 50 mg/mL	Chemical synthesis and peptide coupling.
Methanol	5.1	10 - 20 mg/mL	LC-MS preparation; note that zwitterionic intermediates may struggle here[2].
Aqueous Buffer (pH 7.4)	9.0	< 0.1 mg/mL	Direct dissolution is not recommended without excipients.
10% HP-β-CD (Aqueous)	N/A	1 - 5 mg/mL	In vitro assays requiring physiological pH.

Diagnostic and Solubilization Workflows

Workflow for achieving target concentrations while preventing aqueous precipitation.

Diagnostic logic to differentiate intact compound precipitation from Boc cleavage.

Standard Operating Procedures (SOPs)

Protocol A: Preparation of a Self-Validating DMSO Master Stock

Use this protocol to create stable stocks for downstream biological assays.

• Weighing: Accurately weigh 2.38 mg of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate into a glass vial.

• Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO to achieve a 10 mM stock.

• Agitation: Vortex for 30 seconds. Do not use ultrasonic baths, as localized heating can cause micro-bubble cavitation that degrades sensitive functional groups.

• Validation (The Tyndall Test): In a darkened room, shine a red laser pointer through the vial.

  • Pass: The beam path is invisible inside the liquid. True solvation is achieved.

  • Fail: The beam path is visible (scattering light). Nano-aggregates are present. Add 100 μL of DMSO and repeat until clear.

• Storage: Aliquot into single-use tubes and store at -20°C.

Protocol B: Aqueous Solubilization via Cyclodextrin Encapsulation

Use this protocol when diluting the DMSO stock into aqueous buffers to prevent "crashing out."

• Buffer Prep: Prepare a solution of 10% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS pH 7.4).

• Pre-mixing: Instead of adding the DMSO stock directly to the buffer, add the required volume of DMSO stock to an empty tube.

• Encapsulation: Dropwise, add the 10% HP-β-CD buffer to the DMSO stock while vortexing continuously. Causality: The hydrophobic cavity of the cyclodextrin encapsulates the bulky tert-butyl group before it can self-aggregate in the water.

• Validation: Perform the Tyndall Test (as described in Protocol A) on the final aqueous dilution to ensure no micro-precipitates have formed.

Frequently Asked Questions (FAQs)

Q: I diluted my 10 mM DMSO stock 1:100 into standard cell culture media, and the solution immediately turned cloudy. What happened? A: This is a classic "solvent shift" precipitation. When the DMSO is diluted by the aqueous media, the highly lipophilic Boc group is suddenly exposed to water. The thermodynamic drive to minimize hydrophobic surface area causes the molecules to instantly aggregate. To fix this, you must lower the surface tension using a surfactant (like 0.1% Tween-20) or use a carrier molecule like BSA or HP-β-CD prior to dilution.

Q: Since the compound contains a pyridine ring, can I just lower the buffer pH to 3.0 to protonate the nitrogen and increase aqueous solubility? A: Absolutely not. While protonating the pyridine nitrogen (pKa ~4.0-5.0) would theoretically increase aqueous solubility, the Boc protecting group is highly sensitive to acidic conditions[1]. Exposure to pH < 4.0 will catalyze the cleavage of the carbamate via a tert-butyl cation intermediate, yielding the deprotected 5-(methoxymethyl)pyridin-2-amine. You will dissolve the compound, but you will have destroyed your intended molecule.

Q: How can I tell if my compound has precipitated or if it has degraded due to acidic buffer conditions? A: You can self-validate the state of your compound using the diagnostic workflow provided above. Centrifuge the cloudy suspension at 10,000 x g for 5 minutes. Decant the supernatant and redissolve the solid pellet in 100% DMSO. Run this sample on an LC-MS. If the dominant mass is 238.28 m/z , your intact compound simply precipitated. If the dominant mass is 138.17 m/z , the Boc group has been cleaved due to acid degradation.

Q: The compound doesn't seem to dissolve well in methanol during my synthesis workup. Why? A: Boc-protected aminopyridines can sometimes exhibit poor nucleophilicity and unexpected solubility profiles in polar protic solvents like methanol, especially if zwitterionic characteristics or strong intermolecular hydrogen bonding networks are present[2]. Switch to a polar aprotic solvent like DMF or DCM, which readily disrupt these hydrogen bonds without donating protons.

References

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Selective Deprotection of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the technical support guide for the selective deprotection of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. This resource is designed for researchers, chemists, and drug development professionals who are navigating the challenges of removing the tert-butyloxycarbonyl (Boc) protecting group while preserving the acid-sensitive methoxymethyl (MOM) ether. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you minimize side reactions and maximize the yield of your desired product, 5-(methoxymethyl)pyridin-2-amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the deprotection process in a practical, question-and-answer format.

Q1: I performed the Boc deprotection using Trifluoroacetic Acid (TFA) and lost my methoxymethyl (MOM) group as well. What is happening and how can I prevent this?

A: This is the most common side reaction for this substrate. Both the Boc group and the MOM ether are labile under acidic conditions, but they have different sensitivities. The MOM group, being an acetal, can be cleaved by acid hydrolysis.[1] Strong acids like neat TFA or high concentrations of TFA in dichloromethane (DCM) are often too harsh, leading to the cleavage of both protecting groups.[2]

The reaction proceeds because the strong acid protonates an oxygen atom on both the Boc and MOM groups. For the Boc group, this leads to fragmentation, releasing a stable tert-butyl cation and carbamic acid, which then decarboxylates to give the free amine.[3][4] For the MOM group, protonation of an ether oxygen activates it for hydrolysis, ultimately yielding the corresponding alcohol.[5][6]

Solution: To prevent cleavage of the MOM group, you must use milder acidic conditions that are just sufficient to remove the more labile Boc group. The key is to control the acidity of the reaction medium.

• Switch to a Milder Acid System: The most recommended alternative is using a solution of 4M Hydrogen Chloride (HCl) in 1,4-dioxane.[7][8][9] This system is generally less acidic than TFA mixtures and often provides excellent selectivity for Boc removal over other acid-sensitive groups.[9]

• Reduce Reaction Temperature: Performing the reaction at 0 °C can significantly slow down the rate of MOM ether cleavage while still allowing for the deprotection of the Boc group.

• Minimize Reaction Time: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[10] Quench the reaction as soon as the starting material is consumed to prevent over-exposure of the product to acidic conditions.

Q2: My reaction is sluggish or incomplete when using milder acids like HCl in dioxane. What can I do?

A: While milder conditions enhance selectivity, they can sometimes lead to incomplete reactions. Several factors could be at play:

• Insufficient Acid: The pyridine nitrogen in your substrate is basic and will consume one equivalent of acid before catalysis can begin.[11] Ensure you are using a sufficient excess of acid (typically 4-5 equivalents or more).[9][11]

• Reagent Quality: Anhydrous conditions are important. Water in your solvent or acid solution can affect the reaction kinetics.[11] Using a fresh, high-quality solution of HCl in dioxane is recommended.

• Reaction Time: Some sterically hindered or less reactive substrates may simply require longer reaction times, even overnight.[3] Continue to monitor the reaction to determine the optimal duration. If the reaction has stalled, a slight increase in temperature (e.g., allowing it to slowly warm to room temperature) may be necessary, but this must be balanced against the risk of MOM cleavage.[10]

Q3: I'm observing a new, less polar spot on my TLC, and my product mass spec shows an additional 56 mass units. What is this side product?

A: This is a classic sign of t-butylation. The Boc deprotection mechanism generates a reactive tert-butyl cation (t-Bu⁺).[12][13] This electrophile can attack nucleophilic sites on your molecule, most commonly electron-rich aromatic rings.[12][13] While the pyridine ring itself is electron-deficient, the amine and methoxymethyl substituents can increase its nucleophilicity, making it susceptible to this side reaction.

Solution: The strategy here is to trap the tert-butyl cation before it can react with your product. This is achieved by adding a "scavenger" to the reaction mixture.

• Use Scavengers: Common scavengers include triisopropylsilane (TIS), thioanisole, or anisole.[14][15] These compounds are electron-rich and readily react with the t-butyl cation, effectively removing it from the reaction. A typical cleavage cocktail might include 2.5-5% TIS.[10]

Q4: Are there any non-acidic methods to deprotect the Boc group that would be safer for my MOM ether?

A: Yes, while less common for this specific transformation, alternative methods exist for substrates that are extremely sensitive to acid.

• Thermal Deprotection: The Boc group can be removed by heating, typically at temperatures above 100 °C.[16][17] This can be performed neat or in a high-boiling solvent. However, this method can be harsh and may not be suitable if your molecule has other thermally sensitive functional groups. Continuous flow reactors offer precise temperature control for this method.[16]

• Mild Oxalyl Chloride Method: A system of oxalyl chloride in methanol has been reported as a mild and selective method for N-Boc deprotection at room temperature.[11][18] This could be an excellent alternative to explore if standard acidic methods fail.

Mechanistic Insights: The Selectivity Challenge

Understanding the competing reaction pathways is crucial for effective troubleshooting. The deprotection of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a competition between the desired Boc cleavage and the undesired MOM ether cleavage.

Caption: Competing pathways in acidic deprotection.

The Boc group is generally more susceptible to acidolysis than the MOM group. By using milder acids (e.g., HCl) and lower temperatures, we can exploit this kinetic difference to favor the pathway leading to the desired product. Strong acids (e.g., TFA) provide enough activation energy to readily overcome the barrier for both pathways, resulting in a mixture of products.

Recommended Experimental Protocols

Protocol 1: Selective Deprotection using 4M HCl in 1,4-Dioxane (Recommended)

This method offers the best balance of reaction efficiency and selectivity for preserving the MOM group.[9]

• Preparation: Dissolve the tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 equiv) in anhydrous 1,4-dioxane (approx. 0.1-0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Acid Addition: Slowly add a solution of 4M HCl in 1,4-dioxane (5.0 equiv) dropwise to the stirred solution.

• Reaction: Stir the reaction at 0 °C. Monitor the progress every 30 minutes by TLC (staining with ninhydrin is effective for visualizing the free amine product) or LC-MS.[11]

• Completion & Workup: Once the starting material is consumed (typically 1-4 hours), quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is basic (pH > 8).

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Protocol 2: High-Risk Deprotection using TFA/DCM with Scavengers

This method is faster but carries a significant risk of MOM cleavage. It should only be used if Protocol 1 fails and with careful monitoring.

• Preparation: Dissolve the tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1.0 equiv) in anhydrous dichloromethane (DCM) (approx. 0.1 M).

• Scavenger Addition: Add triisopropylsilane (TIS) (0.5 equiv, ~5% v/v) to the solution to act as a carbocation scavenger.[10]

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Addition: Prepare a solution of 20% Trifluoroacetic Acid (TFA) in DCM. Add this solution (to give 10-20 equiv of TFA) dropwise to the reaction mixture.

• Reaction: Stir vigorously at 0 °C. The reaction is often complete in under 30-60 minutes. Monitor very closely by TLC or LC-MS. Do not let the reaction proceed longer than necessary.

• Completion & Workup: Once complete, remove the solvent and excess TFA under reduced pressure. Co-evaporation with toluene (3x) can help remove residual TFA.[11]

• Neutralization & Purification: Dissolve the residue in DCM and neutralize by washing with a saturated NaHCO₃ solution. Dry the organic layer, concentrate, and purify immediately via chromatography.

Method Comparison

Method	Reagents & Conditions	Selectivity (Boc vs. MOM)	Common Side Reactions	Recommendation
HCl in Dioxane	4M HCl in Dioxane, 0 °C to RT, 1-4 h	High	Incomplete reaction if stoichiometry or time is insufficient.	Primary recommendation. The best starting point for selective deprotection.[9]
TFA in DCM	20-50% TFA in DCM, 0 °C, 0.5-2 h	Low to Moderate	MOM cleavage , t-butylation of the product.	Use only if milder methods fail. The addition of scavengers is mandatory.[12]
Oxalyl Chloride	Oxalyl Chloride in Methanol, RT, 1-4 h	Reported as High	Formation of methyl oxalate byproducts.	A promising, mild alternative worth exploring for highly sensitive substrates.[18]

Troubleshooting Workflow

This decision tree can guide you through optimizing the deprotection reaction.

Caption: A step-by-step troubleshooting decision tree.

References

• BenchChem Technical Support. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group. BenchChem.
• Asymmetric Universe. (2023). Acidic cleavage of ethers (SN2). Master Organic Chemistry.
• Asymmetric Universe. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry.
• Wikipedia. (2023). Methoxymethyl ether.
• Vutturi, A. METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. ADICHEMISTRY.
• BenchChem Technical Support. (2025). Troubleshooting incomplete Boc deprotection. BenchChem.
• Tanaka, H., et al. (2019).
• J&K Scientific LLC. (2021). BOC Protection and Deprotection.
• Organic Chemistry Portal. Methoxymethyl ethers.
• BenchChem Technical Support. (2025). Technical Support Center: Troubleshooting Boc Deprotection Failures. BenchChem.
• BenchChem Technical Support. (2025). Navigating Boc Deprotection: A Guide to Preventing Side Products. BenchChem.
• Common Organic Chemistry. Boc Deprotection - TFA.
• ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl?
• BenchChem Technical Support. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. BenchChem.
• Common Organic Chemistry. Boc Deprotection - HCl.
• BenchChem Technical Support. (2025). selective deprotection of Boc amines in the presence of other protecting groups. BenchChem.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.
• Britton, J., et al. (2017). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• Common Organic Chemistry. Boc Deprotection Mechanism - HCl.
• ResearchGate. (2016). Any suggestion on Boc deprotection without using acid?
• Singh, K., et al. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Boc Deprotection - HCl [commonorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Boc-Protected Amino Groups [organic-chemistry.org]
• 16. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. xray.uky.edu [xray.uky.edu]

Technical Support Center: Purification of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the technical support center for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven strategies for purifying this compound. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot and adapt these methods to your specific experimental context.

PART 1: Foundational Analysis & Strategy Selection

The purification of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate presents a unique set of challenges due to its hybrid structure: a basic pyridine core, a bulky, acid-labile tert-butoxycarbonyl (Boc) protecting group, and a moderately polar methoxymethyl ether. Understanding these features is the first step in diagnosing impurities and selecting an appropriate purification strategy.

Frequently Asked Questions: Initial Assessment

Q: My initial reaction workup is complete. How do I begin to assess the purity and decide on a purification method?

A: Your primary diagnostic tool will be Thin Layer Chromatography (TLC). A well-run TLC will reveal the number of components and their relative polarities, which is crucial for planning your purification.

• Initial TLC Analysis: Spot your crude material on a silica gel plate. Test a few eluent systems of varying polarity, such as 20%, 30%, and 50% ethyl acetate in hexanes.

• Impurity Profile:

  • Non-polar spots (high Rf): Likely residual di-tert-butyl dicarbonate (Boc-anhydride) or non-polar byproducts.

  • Spot close to your product: Could be isomeric impurities or byproducts with similar polarity. This scenario often requires column chromatography.

  • Polar spots/streaking at the baseline (low Rf): This often indicates the presence of the deprotected starting material (2-amino-5-(methoxymethyl)pyridine) or other polar impurities. The basicity of the pyridine nitrogen can also cause streaking.[1]

• Strategy Selection: The TLC profile will guide your choice, as illustrated in the workflow below.

Caption: Initial decision workflow for purification.

PART 2: Troubleshooting and Detailed Protocols

This section provides detailed, step-by-step guides for the most effective purification techniques, framed in a question-and-answer format to address common problems.

Strategy 1: Flash Column Chromatography

This is the most versatile and commonly used method for purifying pyridine derivatives.[2] However, the basic nature of the pyridine nitrogen can cause issues like peak tailing on standard silica gel.[3]

Q: My compound is streaking or "tailing" on the TLC plate and column. What causes this and how can I fix it?

A: Peak tailing occurs due to strong interactions between the basic nitrogen of your pyridine ring and acidic silanol groups (Si-OH) on the surface of the silica gel.[3] This creates a secondary, non-ideal retention mechanism. To solve this, you must neutralize these acidic sites.

Experimental Protocol: Mitigating Peak Tailing in Flash Chromatography

• Prepare the Eluent: Based on your TLC analysis, determine the optimal eluent composition (e.g., 30% Ethyl Acetate in Hexanes).

• Add a Basic Modifier: To this eluent, add 0.5-1% triethylamine (TEA) by volume. The TEA is a stronger base than your product and will preferentially bind to the acidic silanol sites, effectively "shielding" your compound from these interactions.[3]

• Equilibrate the Column: When packing your column, use the TEA-modified eluent. It is critical to flush the packed column with several column volumes of this eluent before loading your sample. This ensures the entire stationary phase is neutralized.

• Load and Run: Dissolve your crude product in a minimal amount of dichloromethane or the eluent, adsorb it onto a small amount of silica gel, and load it onto the column. Elute with the TEA-modified solvent system.

Q: How do I remove residual Boc-anhydride and its byproducts?

A: Boc-anhydride and its main byproduct, t-butanol, have different polarities and can be removed effectively.

• Boc-anhydride: It is significantly less polar than your product. During column chromatography, it will elute very quickly, typically with the solvent front in standard ethyl acetate/hexanes systems.

• t-Butanol: It is more polar. If it's a persistent impurity, a standard aqueous workup (washing the organic layer with water and brine) before chromatography is usually sufficient to remove it. For stubborn cases, specialized scavenger resins can be employed.[4]

Strategy 2: Recrystallization

If your product is a solid and has a purity of >90% after initial workup, recrystallization is an excellent method to achieve high purity by removing minor impurities.[5]

Q: My product "oils out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your solid, causing it to separate as a liquid instead of crystallizing. Here are the troubleshooting steps:

• Add More Solvent: The most common cause is using too little solvent, making the solution overly concentrated. Add more of the "good" (solubilizing) solvent to the hot mixture until the oil redissolves completely.

• Lower the Saturation Temperature: Allow the solution to cool more slowly. A slower cooling rate provides more time for proper crystal lattice formation. Insulating the flask can help.

• Change the Solvent System: Your current solvent system may be inappropriate. A good recrystallization solvent should dissolve the compound when hot but not when cold. Experiment with different solvent pairs (e.g., ethanol/water, dichloromethane/hexanes, toluene/heptane).

Experimental Protocol: Two-Solvent Recrystallization

• Select Solvents: Find a "soluble" solvent in which your compound is very soluble (e.g., Ethyl Acetate, Dichloromethane) and a "poor" solvent in which it is insoluble (e.g., Hexanes, Pentane).

• Dissolution: Place the crude solid in a flask and add the minimum amount of the hot "soluble" solvent needed to fully dissolve it.

• Induce Precipitation: While the solution is still hot, slowly add the "poor" solvent dropwise until you see persistent cloudiness (turbidity). Add a drop or two of the hot "soluble" solvent to redissolve the precipitate.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them under vacuum.

Strategy 3: Acid-Base Extraction

This technique leverages the basicity of the pyridine nitrogen to separate it from neutral impurities.[1] However, this method carries a significant risk of cleaving the acid-sensitive Boc group. It should only be used if other methods fail and with extreme care.

Q: How can I perform an acid wash without deprotecting the Boc group?

A: The key is to use mild conditions: a weak acid, low temperatures, and minimal contact time. Strong acids like HCl should be avoided.

Experimental Protocol: Mild Acid-Base Extraction

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate.

• Mild Acid Wash: Chill the solution in an ice bath. Wash the organic layer quickly (e.g., 30-60 seconds of shaking) with a cold, dilute solution of a weaker acid, such as 5% aqueous citric acid or 1M NH4Cl. Do not use strong acids like HCl or H2SO4. The goal is to protonate and extract highly basic impurities (like the deprotected starting amine) while minimizing protonation of your less basic Boc-protected product.

• Neutralization: Immediately wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO3) to neutralize any residual acid, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Assess Purity: Immediately analyze the product by TLC or NMR to check for any deprotection.

PART 3: Data Summary & Quality Control

After purification, it is essential to confirm the identity and purity of your Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Table 1: Comparison of Purification Strategies

Strategy	Primary Use Case	Expected Purity	Typical Yield	Pros	Cons
Flash Chromatography	Complex mixtures; impurities of similar polarity.	>98%	60-90%	Highly versatile; separates close-running spots.	Can be time-consuming and solvent-intensive; risk of tailing.[3]
Recrystallization	Removing small amounts of impurities from a mostly pure solid.	>99%	70-95%	Yields highly pure material; cost-effective.	Requires a solid product; finding a solvent can be trial-and-error.
Acid-Base Extraction	Removing neutral or highly basic impurities.	Variable	Variable	Good for bulk impurity removal.	High risk of Boc deprotection ; may not remove all impurities.[6]

Quality Control Workflow

Caption: Post-purification quality control workflow.

References

• BenchChem. (2025). Troubleshooting common issues in pyridine synthesis.
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Common impurities in commercial Pyridine-2-sulfonic acid.
• The Royal Society of Chemistry. (n.d.).
• Sigma-Aldrich. (n.d.).
• ResearchGate. (n.d.).
• Arkivoc. (2020). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium.
• Asian Journal of Research in Chemistry. (n.d.).
• European Patent Office. (2009). Deprotection of N-BOC compounds.
• Google Patents. (1985). Carbamate compounds, compositions and method of making the same.
• ResearchGate. (2014).

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• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Optimizing Recrystallization of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the technical support center for the purification of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for the recrystallization of this key synthetic intermediate. As a Senior Application Scientist, I have compiled this resource based on extensive experience in synthetic chemistry and purification sciences, aiming to provide not just protocols, but a foundational understanding of the principles at play.

Understanding the Molecule: Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a moderately polar molecule. The presence of the pyridine ring, the carbamate group, and the methoxymethyl ether moiety all contribute to its overall polarity and solubility characteristics. The Boc-protecting group, while adding some non-polar character, also influences the crystal lattice formation. A successful recrystallization hinges on exploiting the differential solubility of this compound at varying temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate?

There is no single "best" solvent, as the optimal choice depends on the specific impurities present in your crude material. However, based on the structure of the molecule, solvents of intermediate polarity are a good starting point. A systematic screening process, as detailed in the troubleshooting guide, is the most reliable way to identify the ideal solvent or solvent system for your specific needs.

Q2: My compound "oils out" instead of crystallizing. What should I do?

"Oiling out" occurs when the compound comes out of solution at a temperature above its melting point. This is a common issue, especially with compounds that have relatively low melting points or when the solution is too concentrated. To address this, you can:

• Add more solvent: This will lower the saturation point of the solution, allowing crystallization to occur at a lower temperature.

• Use a lower boiling point solvent: If possible, switch to a solvent with a lower boiling point.

• Slow down the cooling process: Allow the solution to cool to room temperature slowly before placing it in an ice bath. This can be achieved by insulating the flask.

• Scratch the inside of the flask: Using a glass rod to scratch the inner surface of the flask at the air-solvent interface can create nucleation sites for crystal growth.[1][2]

Q3: I am getting a very low yield after recrystallization. What are the common causes?

Low yield is a frequent problem in recrystallization and can be attributed to several factors:

• Using too much solvent: This is the most common reason for low recovery.[1] The compound will remain in the mother liquor even after cooling. Try to use the minimum amount of hot solvent necessary to dissolve your crude product.

• Premature crystallization: If the compound crystallizes in the filter funnel during hot filtration, you will lose a significant amount of product. Ensure your filtration apparatus is pre-heated.

• Washing with a solvent at the wrong temperature: Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution of the product.

• The compound has significant solubility in the cold solvent: If the solubility curve of your compound in the chosen solvent is not steep enough, a considerable amount will remain dissolved even at low temperatures. In this case, a different solvent or a mixed-solvent system may be necessary.

Q4: How do I choose a good mixed-solvent system?

A mixed-solvent system is ideal when no single solvent provides the desired solubility profile.[3] The two solvents must be miscible. The "good" solvent should dissolve the compound completely, while the "poor" solvent should be one in which the compound is insoluble. The process involves dissolving the compound in a minimal amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until the solution becomes turbid. A few drops of the "good" solvent are then added to redissolve the solid, and the solution is allowed to cool slowly.

Troubleshooting and Optimization Guide

This section provides a systematic approach to identifying the optimal recrystallization conditions for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Initial Solvent Screening: A Step-by-Step Protocol

The first step in optimizing a recrystallization is to perform a small-scale solvent screen to identify potential candidates.

Materials:

• Crude Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

• A selection of solvents with varying polarities (see table below)

• Small test tubes or vials

• Heating block or water bath

• Vortex mixer

Protocol:

• Preparation: Place a small, accurately weighed amount of your crude compound (e.g., 20-30 mg) into several test tubes.

• Solvent Addition (Room Temperature): To each test tube, add a small volume (e.g., 0.5 mL) of a different solvent.

• Observation (Room Temperature): Agitate the tubes and observe the solubility. A good candidate solvent will not dissolve the compound at room temperature.[4][5]

• Heating: Gently heat the test tubes containing the undissolved solid in a heating block or water bath. Add the solvent dropwise until the solid just dissolves.

• Observation (Hot): An ideal solvent will dissolve the compound completely at an elevated temperature.[4]

• Cooling: Allow the clear solutions to cool slowly to room temperature, and then in an ice bath.

• Observation (Cold): Observe the formation of crystals. A good solvent will result in the formation of a significant amount of crystalline solid.

Data Interpretation and Solvent Selection

The results from your solvent screen can be summarized in a table to aid in the selection of the best solvent or solvent system.

Solvent	Polarity Index	Boiling Point (°C)	Solubility at RT	Solubility Hot	Crystal Formation on Cooling
Hexane	0.1	69	Insoluble	Sparingly Soluble	Poor
Ethyl Acetate	4.4	77	Sparingly Soluble	Soluble	Good
Acetone	5.1	56	Soluble	Very Soluble	Poor
Isopropanol	3.9	82	Sparingly Soluble	Soluble	Good
Ethanol	4.3	78	Soluble	Very Soluble	Poor
Methanol	5.1	65	Soluble	Very Soluble	Poor
Water	10.2	100	Insoluble	Insoluble	None

Note: This is an example table. Your experimental observations should be recorded.

Based on these hypothetical results, ethyl acetate and isopropanol would be good candidates for a single-solvent recrystallization. A mixed solvent system, such as ethyl acetate/hexane or isopropanol/water, could also be explored.

Visualizing the Workflow

The following diagram illustrates the systematic workflow for optimizing the recrystallization solvent.

Caption: A systematic workflow for recrystallization solvent selection.

Troubleshooting Common Recrystallization Issues

The following decision tree provides a logical approach to troubleshooting common problems encountered during the recrystallization of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate.

Caption: A decision tree for troubleshooting common recrystallization problems.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization I. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 199296-40-7 CAS MSDS (TERT-BUTYL (5-FORMYLPYRIDIN-2-YL)CARBAMATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Selective Deprotection of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Welcome to the technical support guide for tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. This document is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this versatile building block in their synthetic workflows. As a bifunctional molecule containing both a Boc-protected amine and a methoxymethyl (MOM) ether, understanding its stability, particularly under acidic conditions, is critical for successful and predictable outcomes.

This guide provides in-depth answers to frequently asked questions and detailed troubleshooting protocols for common experimental challenges. Our goal is to equip you with the scientific rationale and practical steps needed to navigate the nuances of working with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate under acidic conditions?

A1: The stability of this compound in acid is dictated by its two primary functional groups: the tert-butoxycarbonyl (Boc) protected amine and the methoxymethyl (MOM) ether. The Boc group is well-known for its lability to acid, which is the standard method for its removal.[1][2][3] The MOM ether is also cleaved by acid, but typically requires more stringent conditions (e.g., lower pH, elevated temperatures) than the Boc group.[4][5] Therefore, the overall stability is low in strongly acidic environments, but there is a window for selective deprotection of the Boc group under mild acidic conditions.

Q2: Can I selectively cleave the Boc group without affecting the MOM ether?

A2: Yes, selective deprotection is feasible and is a prime example of orthogonal protection strategy.[6][7] The key is to use mild acidic conditions that are sufficient to cleave the more acid-sensitive Boc group while leaving the more robust MOM ether intact. Conditions such as 10-25% trifluoroacetic acid (TFA) in dichloromethane (DCM) at 0 °C to room temperature are often successful.[8] It is crucial to carefully monitor the reaction to avoid over-exposure to the acid, which could lead to cleavage of the MOM group.

Q3: What are the standard conditions for Boc deprotection of this molecule?

A3: Standard conditions involve dissolving the substrate in an anhydrous solvent like dichloromethane (DCM) and adding an acid.[1] Common choices include:

• Trifluoroacetic Acid (TFA): A 25-50% solution of TFA in DCM is frequently used. The reaction is typically stirred at room temperature and is often complete within 30 to 120 minutes.[1][8]

• Hydrogen Chloride (HCl): A solution of 4M HCl in 1,4-dioxane or methanol is another effective reagent.[9][10]

The choice of acid and solvent can depend on the downstream application and the presence of other functional groups on your molecule.

Q4: What are the byproducts of the Boc deprotection reaction?

A4: The acid-catalyzed deprotection of the Boc group proceeds via the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate.[2][11][12] The carbamic acid rapidly decarboxylates to release the free amine and carbon dioxide (CO₂). The tert-butyl cation can be quenched in several ways: it can be trapped by a nucleophile, deprotonate to form isobutylene gas, or potentially alkylate other nucleophilic sites on your molecule.[11][13]

Q5: How does the pyridine ring affect the stability of the Boc group?

A5: The electron-withdrawing nature of the pyridine ring can slightly decrease the nucleophilicity of the protected amine. However, the fundamental acid-catalyzed deprotection mechanism of the Boc group itself is generally not significantly altered. The key consideration is that the pyridine nitrogen can be protonated under acidic conditions, which may influence the overall solubility and reactivity of the substrate.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Issue 1: Incomplete Boc Deprotection

Symptom: TLC or LC-MS analysis shows a significant amount of starting material remaining after the expected reaction time.

Possible Causes & Solutions:

Cause	Scientific Rationale	Suggested Action	Protocol
Insufficient Acid Strength or Concentration	The deprotection is acid-catalyzed; an insufficient concentration of H⁺ will result in a slow or stalled reaction.	Increase the concentration of the acid or switch to a stronger acid system.	If using 20% TFA in DCM, increase to 50%. Alternatively, switch from TFA to 4M HCl in dioxane.[14]
Short Reaction Time	While often rapid, some substrates require longer reaction times for complete conversion, especially at lower temperatures.	Extend the reaction time and continue to monitor progress every 30-60 minutes.	Allow the reaction to stir for an additional 1-2 hours at room temperature, monitoring by TLC or LC-MS.[14]
Low Reaction Temperature	Lower temperatures decrease the rate of reaction. While often used to improve selectivity, it may lead to incomplete conversion.	Allow the reaction to warm to room temperature.	If the reaction was initiated at 0 °C, remove the ice bath and allow it to proceed at ambient temperature.[2]

Issue 2: Unwanted Cleavage of the MOM Ether

Symptom: Product analysis (e.g., NMR or Mass Spectrometry) indicates the loss of both the Boc and the MOM protecting groups, resulting in the formation of 2-amino-5-(hydroxymethyl)pyridine.

Possible Causes & Solutions:

Cause	Scientific Rationale	Suggested Action	Protocol
Acid Concentration is Too High	Stronger acidic conditions can accelerate the hydrolysis of the acetal-like MOM ether.[4][15]	Reduce the concentration of the acid.	Decrease TFA concentration from 50% to a milder 10-25% in DCM.[8]
Prolonged Reaction Time	Even under milder acidic conditions, prolonged exposure can eventually lead to the cleavage of the less-labile MOM group.	Stop the reaction as soon as the starting material is consumed.	Monitor the reaction closely by TLC/LC-MS and quench the reaction immediately upon completion.[14]
Elevated Temperature	Higher temperatures provide the activation energy needed to cleave the more stable MOM ether.[4]	Maintain a lower reaction temperature (0 °C to room temperature).	Perform the deprotection at 0 °C and monitor carefully. Do not heat the reaction.

Issue 3: Formation of Unexpected Side Products

Symptom: HPLC or NMR analysis shows impurities other than the starting material or the desired product.

Possible Causes & Solutions:

Cause	Scientific Rationale	Suggested Action	Protocol
tert-butylation of Nucleophiles	The tert-butyl cation generated during deprotection is an electrophile and can alkylate nucleophilic sites on the substrate or other molecules in the reaction mixture.[10][13]	Add a scavenger to the reaction to trap the tert-butyl cation.	Add anisole, thioanisole, or triethylsilane (5-10 vol%) to the reaction mixture before adding the acid.[10][16]
Trifluoroacetylation of the Product Amine	When using TFA, the newly formed free amine can be acylated by the trifluoroacetate anion, especially if the workup involves heating.	Use an alternative acid or modify the workup procedure.	Use 4M HCl in dioxane for the deprotection.[17] If using TFA, ensure the crude product is not heated excessively before neutralization.

Experimental Protocols & Workflows

Protocol 1: Selective Boc Deprotection with TFA

• Dissolution: Dissolve tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (1 eq.) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add trifluoroacetic acid (TFA) dropwise to the stirred solution to a final concentration of 25% (v/v).[1]

• Reaction: Stir the reaction at 0 °C to room temperature.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS every 20-30 minutes.[14][18] The deprotected product will be more polar and should have a lower Rf value on the TLC plate.

• Work-up: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene or DCM to remove residual TFA.

• Neutralization: Dissolve the residue in DCM and wash carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases. Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the free amine.[2][18]

Protocol 2: Analytical Monitoring by TLC

• Plate: Use a silica gel TLC plate.

• Spotting: Spot the starting material (as a reference) and the reaction mixture.

• Eluent: A mobile phase of 5-10% methanol in dichloromethane or ethyl acetate is a good starting point.

• Visualization: Visualize the spots under UV light (254 nm). The product, being a free amine, can also be visualized by staining with a ninhydrin solution followed by gentle heating.[14][18]

Visual Diagrams

Boc Deprotection Mechanism

The following diagram illustrates the acid-catalyzed removal of the Boc protecting group.

Caption: Mechanism of acid-catalyzed Boc deprotection.

Troubleshooting Workflow for Deprotection Reactions

This flowchart provides a logical path for troubleshooting common deprotection issues.

Caption: Decision tree for troubleshooting deprotection experiments.

References

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link][6]

• Grokipedia. (n.d.). Methoxymethyl ether. Retrieved from [Link][4]

• Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism | Organic Chemistry [Video]. YouTube. Retrieved from [Link][9]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link][11]

• ADICHEMISTRY. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. Retrieved from [Link][5]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link][10]

• Organic Chemistry Portal. (n.d.). Methoxymethyl ethers. Retrieved from [Link][19]

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. Retrieved from [Link][15]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link][13]

• Ronga, L., et al. (2013). Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. ResearchGate. [Link][20]

• Albericio, F., et al. (1995). Use of the 3-nitro-2-pyridine sulfenyl protecting group to introduce N epsilon-branching at lysine during solid-phase peptide synthesis. I. Application to the synthesis of a peptide template containing two addressable sites. International Journal of Peptide and Protein Research, 45(2), 173-9. [Link][21]

• van der Veken, P., et al. (2013). Dual protection of amino functions involving Boc. RSC Publishing. [Link][22]

• Microsaic Systems. (n.d.). Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM. Retrieved from [Link][23]

• Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). Retrieved from [Link][24]

• ResearchGate. (2025, August 7). An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. Retrieved from [Link][25]

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• Der Pharma Chemica. (n.d.). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Retrieved from [Link][3]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link][16]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link][26]

• Fiveable. (2025, August 15). Orthogonal Protection Definition. Retrieved from [Link][7]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link][12]

• Organic Chemistry Tutor. (n.d.). Cleavage of Ethers with Acids. Retrieved from [Link][27]

• YouTube. (2018, December 31). ether cleavage with strong acids. Retrieved from [Link][28]

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link][29]

• Scholarly Publications Leiden University. (2025, October 20). Protective group strategies in carbohydrate and peptide chemistry. Retrieved from [Link][30]

• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Retrieved from [Link][31]

• ResearchGate. (2016, March 26). How to confirm BOC deprotection by TFA?. Retrieved from [Link][32]

• ACS Publications. (2009, April 13). Amino Acid-Protecting Groups. Retrieved from [Link][33]

• PMC. (n.d.). tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate. Retrieved from [Link][34]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link][35]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + DMAP). Retrieved from [Link][36]

• ResearchGate. (n.d.). tert-Butyl N-{[5-(5-oxohexanamido)pyridin-2-yl]amino}carbamate. Retrieved from [Link][37]

• PubChemLite. (n.d.). Tert-butyl 5-(hydroxymethyl)pyridin-2-ylcarbamate. Retrieved from [Link][38]

• IT Services. (n.d.). High-Quality tert-Butyl (2-(hydroxymethyl)pyrimidin-5-yl)carbamate. Retrieved from [Link][39]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Assessment Methods for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Introduction

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a key heterocyclic building block whose purity profile directly impacts the quality of downstream products. Ensuring its chemical integrity requires robust, accurate, and reliable analytical methods. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, offering the high resolution and sensitivity needed to separate and quantify the target compound from process-related impurities and degradation products.[1][2][3][4]

This guide provides an in-depth comparison of various HPLC-based methodologies for the purity assessment of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate. We will delve into the rationale behind method selection, provide detailed experimental protocols, and present a comparative analysis of their performance. This content is designed for researchers, analytical scientists, and drug development professionals seeking to establish or optimize purity testing protocols for this and structurally related compounds.

Understanding the Analyte: Physicochemical Properties and Chromatographic Challenges

The molecular structure of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate presents a unique combination of chemical functionalities that dictates its chromatographic behavior.

• Pyridine Ring: A basic nitrogen-containing aromatic ring. The basicity of the pyridine nitrogen (pKa typically around 5-6) is the most significant challenge, as it can interact strongly with acidic residual silanol groups on the surface of traditional silica-based HPLC columns, leading to poor peak shape, characterized by significant tailing.[5]

• Carbamate Group: A polar functional group that contributes to the overall polarity of the molecule.

• Tert-butyl Group: A bulky, hydrophobic (non-polar) moiety.

• Methoxymethyl Group: An ether linkage that adds moderate polarity.

This blend of hydrophobic and polar characteristics, coupled with the basicity of the pyridine ring, makes Reversed-Phase HPLC (RP-HPLC) the most suitable initial approach.[6][7] However, the method must be carefully optimized to mitigate the undesirable interactions that cause peak tailing.

Comparative Analysis of HPLC Methodologies

The selection of an HPLC method is driven by the specific goal of the analysis, whether it is routine quality control (QC), in-depth impurity profiling, or the separation of chiral isomers.

Reversed-Phase HPLC (RP-HPLC) with UV-Diode Array Detection (DAD)

RP-HPLC is the workhorse of pharmaceutical analysis, separating compounds primarily based on their hydrophobicity.[6] For Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, a C18 column is the logical starting point due to the presence of the non-polar tert-butyl group and the aromatic ring.

Causality Behind Experimental Choices:

• Column Selection: A modern, high-purity, end-capped C18 column is crucial. End-capping neutralizes most of the acidic silanol groups, but some always remain. A column with a polar-embedded group or a "base-deactivated" phase can offer alternative selectivity and further improve peak shape for basic compounds.[5]

• Mobile Phase pH Control: This is the most critical parameter. Operating at a low pH (e.g., 2.5-3.5) using a buffer like ammonium formate or phosphate serves two purposes: it protonates the pyridine nitrogen, ensuring a single ionic species, and it suppresses the ionization of residual silanol groups, minimizing the secondary interactions that cause peak tailing.[5]

• Detector Choice (UV-DAD): The pyridine ring is a strong chromophore, making UV detection highly effective. A Diode Array Detector (DAD), also known as a Photodiode Array (PDA) detector, is superior to a simple UV detector because it acquires a full UV-Vis spectrum at every point in the chromatogram.[8][9] This capability is invaluable for:

  • Peak Purity Analysis: Comparing spectra across a single peak can reveal the presence of co-eluting impurities. A spectrally pure peak will have identical spectra across its entire width.[10][11][12]

  • Impurity Identification: The UV spectrum provides a spectral fingerprint that can help in the tentative identification of impurities by comparing them to known standards or library data.[9]

HPLC with Mass Spectrometry (HPLC-MS)

For definitive impurity identification, coupling HPLC with a mass spectrometer is the most powerful technique.[13][14] While UV-DAD can suggest the presence of an impurity, MS provides molecular weight and fragmentation data, which are essential for structural elucidation.[15]

Causality Behind Experimental Choices:

• MS-Compatible Mobile Phases: The primary constraint is the need for volatile mobile phase components. Non-volatile buffers like phosphate must be replaced with volatile alternatives such as formic acid, acetic acid, or ammonium formate/acetate.[16] Fortunately, these are the same buffers recommended for improving the peak shape of basic compounds, making the transition from a UV to an MS method straightforward.

• Enhanced Detection: MS detection is not dependent on the presence of a chromophore, allowing it to detect impurities that may have poor or no UV absorbance. It can also distinguish between co-eluting compounds if they have different mass-to-charge ratios (m/z).[17]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC, sometimes referred to as Aqueous Normal Phase (ANP) chromatography, is an alternative technique that is ideal for separating very polar compounds that are poorly retained in RP-HPLC.[18][19][20]

Applicability:

This method would be considered if the synthesis of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate involves highly polar starting materials or produces polar by-products (e.g., cleaved carbamate or pyridine precursors) that elute in the void volume of an RP-HPLC run. HILIC uses a polar stationary phase (like bare silica or a diol phase) and a mobile phase with a high concentration of organic solvent, creating a water-enriched layer into which polar analytes can partition.[19]

Chiral HPLC

If any step in the synthesis of the target molecule or its impurities can introduce a stereocenter, then chiral chromatography becomes essential.[21][22] Regulatory agencies require that the stereoisomeric composition of a drug substance be well-controlled.[23]

Applicability:

Chiral HPLC uses a Chiral Stationary Phase (CSP) that can stereoselectively interact with enantiomers, allowing for their separation.[24][25] This method would be employed to quantify an undesired enantiomer as a chiral impurity. Polysaccharide-based CSPs are often effective for a wide range of compounds, including those with carbamate functionalities.[24]

Experimental Protocols

Herein, we provide detailed, self-validating protocols for the most critical HPLC methods.

Protocol 1: A Validated RP-HPLC/UV-DAD Method for Routine Purity Assessment

This method is designed to be a robust, stability-indicating assay suitable for routine quality control, conforming to ICH guidelines.[4][26]

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC or UHPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).[3]
• Column: A C18 reversed-phase column with high-purity silica and robust end-capping (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient Program: | Time (min) | % Mobile Phase A | % Mobile Phase B | |------------|------------------|------------------| | 0.0 | 95 | 5 | | 20.0 | 5 | 95 | | 25.0 | 5 | 95 | | 25.1 | 95 | 5 | | 30.0 | 95 | 5 |
• Flow Rate: 1.0 mL/min.
• Column Temperature: 35 °C.
• Detection: DAD monitoring at a primary wavelength (e.g., λmax of the pyridine ring, ~270 nm) and collecting spectral data from 200-400 nm.[8]
• Injection Volume: 5 µL.

2. Sample Preparation:

• Diluent: 50:50 (v/v) Acetonitrile:Water.
• Standard Solution: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of 0.5 mg/mL.
• Sample Solution: Prepare the test sample in the same manner to a final concentration of 0.5 mg/mL.
• Filtration: Filter all solutions through a 0.22 µm syringe filter before injection.

3. System Suitability Testing (SST):

• Before sample analysis, perform five replicate injections of the standard solution.
• Acceptance Criteria (per ICH/USP guidelines[27]):
• Tailing Factor (Asymmetry): ≤ 1.5 for the main peak.
• Theoretical Plates (N): ≥ 5000.
• Relative Standard Deviation (%RSD) for Peak Area: ≤ 1.0%.

4. Data Analysis:

• Calculate purity using the area percent method.
• Perform peak purity analysis on the main peak using the DAD software to ensure no co-eluting impurities are present.[11]

Protocol 2: An RP-HPLC-MS Method for Impurity Identification

This method adapts Protocol 1 for compatibility with mass spectrometry to enable structural characterization of unknown peaks.

1. Instrumentation and Chromatographic Conditions:

• LC-MS System: An HPLC or UHPLC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap) via an Electrospray Ionization (ESI) source.[16]
• Column and Mobile Phase: Same as in Protocol 1. The use of formic acid makes it directly compatible with MS.
• Gradient Program: May be adjusted (shortened) for faster analysis if resolution is sufficient.
• Flow Rate: May be reduced (e.g., to 0.4-0.6 mL/min) for better ESI efficiency.

2. Mass Spectrometer Settings (Example for ESI+):

• Ionization Mode: ESI Positive (the pyridine nitrogen will readily protonate).
• Capillary Voltage: 3.5 - 4.0 kV.
• Drying Gas (N2) Flow: 10 L/min.
• Drying Gas Temperature: 325 °C.
• Scan Range: m/z 100 - 1000.
• Data Acquisition: Perform full scan MS to obtain molecular weights and data-dependent MS/MS to acquire fragmentation patterns for structural elucidation.[16]

3. Data Analysis:

• Extract ion chromatograms (EICs) for expected impurities.
• Use accurate mass data from a high-resolution MS (HRMS) to propose elemental compositions for unknown impurities.
• Interpret MS/MS fragmentation patterns to elucidate the structures of the impurities.

Visualization of Workflows

HPLC Method Development Workflow

The following diagram illustrates a logical workflow for developing a robust HPLC purity method for the target analyte.

Caption: A systematic workflow for HPLC method development and validation.

Decision Tree for Method Selection

This diagram helps in choosing the most appropriate analytical technique based on the specific requirements.

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• 27. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate and Related Structures

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the characteristic fragmentation patterns of tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, a compound of interest in synthetic and medicinal chemistry. Understanding these patterns is crucial for unambiguous structural confirmation, impurity profiling, and metabolite identification. By leveraging electrospray ionization (ESI) tandem mass spectrometry (MS/MS), we can dissect the molecule and generate a unique fingerprint. This document compares its fragmentation behavior with structurally related analogues to highlight the diagnostic value of specific fragment ions.

Part 1: Core Fragmentation Pathway of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Under positive-ion ESI-MS, the subject molecule readily forms a protonated molecular ion, [M+H]⁺. The initial site of protonation is thermodynamically favored on the pyridine nitrogen, the most basic site in the molecule.[1] Subsequent collision-induced dissociation (CID) initiates a cascade of fragmentation events, dominated by the lability of the tert-butoxycarbonyl (Boc) protecting group.

The fragmentation of Boc-protected amines is well-documented and proceeds through several characteristic pathways.[2][3] The primary and most diagnostic fragmentation route involves the loss of isobutylene (C₄H₈, 56 Da) followed by the loss of carbon dioxide (CO₂, 44 Da), resulting in a total neutral loss of 100 Da.[2] This occurs alongside the formation of a stable tert-butyl cation.

The key fragmentation steps for the protonated molecule are as follows:

• Loss of Isobutylene ([M+H - 56]⁺): The most prominent initial fragmentation is the neutral loss of isobutylene (56 Da). This proceeds via a rearrangement, forming a carbamic acid intermediate.[4]

• Sequential Loss of Carbon Dioxide ([M+H - 100]⁺): The carbamic acid intermediate is unstable and readily loses carbon dioxide (44 Da) to yield the protonated 2-amino-5-(methoxymethyl)pyridine. This two-step loss of 100 Da is a hallmark of Boc-protected amines.[2][3]

• Formation of tert-butyl cation (m/z 57): Direct cleavage of the C-O bond in the Boc group generates the highly stable tert-butyl cation at m/z 57. This is often a base peak in the spectrum of Boc-containing compounds.[3][5]

• Side-Chain Fragmentation: The methoxymethyl substituent can also fragment, typically after the initial loss of the Boc group. A common fragmentation for benzyl ethers and related structures is the loss of formaldehyde (CH₂O, 30 Da) or the methoxy group (CH₃O, 31 Da).

The proposed fragmentation pathway is visualized in the diagram below.

Caption: Proposed ESI-MS/MS fragmentation pathway.

Part 2: A Comparative Analysis with Structural Analogues

To contextualize the fragmentation pattern, we compare it with three alternative compounds:

• Analogue A: Tert-butyl pyridin-2-ylcarbamate: Lacks the methoxymethyl side chain.

• Analogue B: 2-Amino-5-(methoxymethyl)pyridine: The core structure without the Boc group.

• Analogue C: Benzyl 5-(methoxymethyl)pyridin-2-ylcarbamate: Features a different carbamate protecting group (Cbz).

This comparison isolates the spectral contributions of each molecular component.

Ion / Neutral Loss	Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate	Analogue A (Boc-2-aminopyridine)	Analogue B (Core Amine)	Analogue C (Cbz-protected)	Rationale for Difference
[M+H]⁺	225.12	195.11	125.09	259.12	Reflects the different molecular weights of the parent compounds.
Loss of 56 Da (C₄H₈)	✓ (m/z 169.08)	✓ (m/z 139.07)	✗	✗	Diagnostic for the tert-butyl group of the Boc moiety. Absent in other structures.
Loss of 100 Da (C₅H₈O₂)	✓ (m/z 125.06)	✓ (m/z 95.05)	✗	✗	Hallmark of the complete loss of isobutylene and CO₂ from the Boc group.[2]
m/z 57 (C₄H₉⁺)	✓ (Base Peak)	✓ (Base Peak)	✗	✗	Confirms the presence of the tert-butyl group.[5]
Loss of 90 Da (C₇H₆)	✗	✗	✗	✓ (m/z 169.08)	Characteristic loss of toluene from the Cbz (benzyloxycarbonyl) group.
m/z 91 (C₇H₇⁺)	✗	✗	✗	✓	Formation of the stable tropylium ion from the benzyl group of the Cbz moiety.
Loss of 30 Da (CH₂O)	✓ (from m/z 125.06)	✗	✓ (from m/z 125.09)	✓ (from m/z 125.06)	Fragmentation of the methoxymethyl side chain, absent in Analogue A.

This comparative data clearly demonstrates that the neutral losses of 56 and 100 Da, along with the fragment ion at m/z 57, serve as a definitive signature for the Boc-protected aminopyridine structure. The fragmentation of the Cbz-protected analogue yields a completely different set of diagnostic ions (loss of 90 Da, m/z 91), providing a clear method for differentiation.

Part 3: Experimental Protocol for Data Acquisition

Reproducible and high-quality data is paramount. The following protocol outlines a standard method for analyzing these compounds using a typical Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an ESI source and a Q-TOF or Orbitrap mass analyzer.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a stock solution of the analyte at 1 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution with the initial mobile phase (e.g., 95% Water, 5% Acetonitrile, 0.1% Formic Acid) to a final concentration of 1-10 µg/mL.[6] Formic acid is added to promote protonation and enhance signal in positive ion mode.

• Liquid Chromatography (Optional, for mixture analysis):

  • Column: C18 reversed-phase column (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5-10 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry (Direct Infusion or LC-MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Mass Range: m/z 50-500.[6]

  • Capillary Voltage: 3.5 kV.[6]

  • Source Temperature: 120 °C.

  • Desolvation Gas (N₂): Flow rate of 600-800 L/hr at a temperature of 350-450 °C.

  • Data Acquisition:

    • MS¹ Scan: Acquire full scan data to identify the protonated molecular ion [M+H]⁺.

    • MS² (Tandem MS) Scan: Select the [M+H]⁺ ion as the precursor. Apply collision-induced dissociation (CID) using argon as the collision gas. Ramp the collision energy (e.g., 10-40 eV) to observe the full range of fragment ions.

• Data Processing:

  • Analyze the MS¹ spectrum to confirm the m/z of the protonated molecule.

  • Interpret the MS² spectrum to identify characteristic fragment ions and neutral losses as detailed in this guide.

  • Utilize high-resolution mass spectrometry (HRMS) to determine the elemental composition of precursor and fragment ions, confirming the proposed structures.[6]

Sources

• 1. An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. acdlabs.com [acdlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Boc and Cbz Protection of 5-(methoxymethyl)pyridin-2-amine for Advanced Synthesis

For researchers, medicinal chemists, and professionals in drug development, the strategic use of protecting groups is a cornerstone of successful multi-step organic synthesis. The selection of an appropriate protecting group for a sensitive functionality, such as the amino group of 5-(methoxymethyl)pyridin-2-amine, can significantly influence the efficiency, yield, and purity of the final product. This guide provides an in-depth, objective comparison of two of the most widely employed amine protecting groups, tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), in the context of their application to 5-(methoxymethyl)pyridin-2-amine. This analysis is grounded in established chemical principles and supported by representative experimental data to inform your synthetic strategy.

The Critical Role of Amine Protection in Pyridine Chemistry

The 2-aminopyridine moiety is a prevalent scaffold in a vast array of biologically active molecules and pharmaceutical agents. However, the nucleophilic and basic nature of the primary amino group can interfere with a wide range of synthetic transformations. Therefore, its temporary protection is often a prerequisite for subsequent functionalization of the pyridine ring or other parts of the molecule. The ideal protecting group should be introduced in high yield under mild conditions, remain stable throughout various reaction sequences, and be selectively removed with high efficiency without affecting other sensitive functional groups.

This guide will dissect the practical application of the acid-labile Boc group and the hydrogenolysis-cleavable Cbz group for the protection of 5-(methoxymethyl)pyridin-2-amine, offering a comparative analysis of their respective strengths and weaknesses.

The Tert-Butoxycarbonyl (Boc) Protecting Group: An Acid-Labile Workhorse

The tert-butoxycarbonyl (Boc) group is arguably one of the most common amine protecting groups in contemporary organic synthesis. Its popularity stems from its general stability to a wide range of non-acidic reagents and reaction conditions, including basic hydrolysis, nucleophiles, and catalytic hydrogenation, coupled with its facile removal under mild acidic conditions.[1]

Experimental Protocol: Boc Protection of 5-(methoxymethyl)pyridin-2-amine

The protection of 2-aminopyridine derivatives with di-tert-butyl dicarbonate ((Boc)₂O) is a well-established and high-yielding transformation. Based on protocols for structurally similar aminopyridines, a highly efficient procedure for the Boc protection of 5-(methoxymethyl)pyridin-2-amine can be confidently proposed. A method reported for 2-aminopyridine, utilizing a coupling agent system, has demonstrated excellent yields and selectivity.

Reaction Scheme:

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 5-(methoxymethyl)pyridin-2-amine (1.0 eq.) in dichloromethane (DCM).

• Reagent Addition: Under stirring at room temperature, add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.5-3.0 eq.), 1-hydroxybenzotriazole (HOBT) (0.05-0.1 eq.), triethylamine (TEA) (1.5-3.0 eq.), and di-tert-butyl dicarbonate ((Boc)₂O) (1.5-2.0 eq.).

• Reaction Monitoring: Stir the reaction mixture at room temperature for 0.5-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, wash the reaction mixture with water. Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired tert-butyl (5-(methoxymethyl)pyridin-2-yl)carbamate.

Based on analogous reactions, this protocol is expected to provide the Boc-protected product in high yield, likely in the range of 80-90%.

Mechanism of Boc Protection

The reaction proceeds through the activation of the Boc anhydride by the coupling agents, followed by nucleophilic attack of the amino group on the carbonyl carbon of the activated Boc species. The base, triethylamine, serves to neutralize the acidic byproducts generated during the reaction.

Experimental Protocol: Boc Deprotection

The removal of the Boc group is most commonly achieved under acidic conditions. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective method.[2]

Reaction Scheme:

Step-by-Step Protocol:

• Reaction Setup: Dissolve the tert-butyl (5-(methoxymethyl)pyridin-2-yl)carbamate in dichloromethane.

• Reagent Addition: Add trifluoroacetic acid (TFA) to the solution (typically a 1:1 mixture of DCM:TFA).

• Reaction Monitoring: Stir the reaction mixture at room temperature until TLC analysis indicates the complete disappearance of the starting material.

• Work-up: Concentrate the reaction mixture in vacuo to remove the solvent and excess TFA. The resulting product will be the trifluoroacetate salt of the amine. If the free amine is desired, a subsequent basic work-up is required.

This deprotection is generally rapid and proceeds in quantitative yield.

Mechanism of Boc Deprotection

The mechanism involves the protonation of the carbonyl oxygen of the carbamate by the acid, which weakens the C-O bond. Subsequent fragmentation leads to the formation of the stable tert-butyl cation, carbon dioxide, and the free amine.[3] The tert-butyl cation is typically scavenged by the counter-ion of the acid or can be trapped by other nucleophiles present.

Diagram of Boc Protection and Deprotection Workflow

Caption: Workflow for Boc protection and deprotection.

The Benzyloxycarbonyl (Cbz) Protecting Group: A Classic Removable by Hydrogenolysis

The benzyloxycarbonyl (Cbz or Z) group is another cornerstone of amine protection, particularly in peptide synthesis. Its stability to both acidic and basic conditions makes it orthogonal to many other protecting groups, including Boc. The Cbz group is most commonly removed by catalytic hydrogenolysis, a mild and highly selective method.[4][5]

Experimental Protocol: Cbz Protection of 5-(methoxymethyl)pyridin-2-amine

The Cbz group is typically introduced by reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base.

Reaction Scheme:

Step-by-Step Protocol:

• Reaction Setup: Dissolve 5-(methoxymethyl)pyridin-2-amine (1.0 eq.) in a suitable solvent such as a mixture of tetrahydrofuran (THF) and water (2:1).

• Reagent Addition: Cool the solution to 0 °C and add a base such as sodium bicarbonate (NaHCO₃) (2.0 eq.) followed by the dropwise addition of benzyl chloroformate (Cbz-Cl) (1.5 eq.).

• Reaction Monitoring: Stir the reaction mixture at 0 °C to room temperature for several hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, dilute the mixture with water and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain benzyl (5-(methoxymethyl)pyridin-2-yl)carbamate.

This procedure typically affords the Cbz-protected amine in high yields, often around 90%.[4]

Mechanism of Cbz Protection

The reaction proceeds via a nucleophilic acyl substitution mechanism where the amine attacks the electrophilic carbonyl carbon of benzyl chloroformate, with the chloride ion acting as the leaving group. The base is required to neutralize the hydrochloric acid generated during the reaction.

Experimental Protocol: Cbz Deprotection

The hallmark of the Cbz group is its removal by catalytic hydrogenolysis.

Reaction Scheme:

Step-by-Step Protocol:

• Reaction Setup: Dissolve the benzyl (5-(methoxymethyl)pyridin-2-yl)carbamate in a suitable solvent such as methanol or ethanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 10% w/w).

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically 1 atm, balloon) and stir vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected 5-(methoxymethyl)pyridin-2-amine.

Hydrogenolysis is generally a very clean and high-yielding reaction.

Mechanism of Cbz Deprotection

The mechanism involves the oxidative addition of the benzyl C-O bond to the palladium surface, followed by hydrogenolysis to cleave the bond, releasing toluene, carbon dioxide, and the free amine.[4]

Diagram of Cbz Protection and Deprotection Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Cbz-Protected Amino Groups [organic-chemistry.org]

Infrared (IR) spectroscopy data for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

Executive Summary Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (CAS: 1116339-66-2) is a highly specialized, Boc-protected pyridine intermediate frequently utilized in the synthesis of advanced pharmaceutical agents, including Tyk2 and RET kinase inhibitors[1][2]. In complex multi-step drug development workflows, verifying the successful installation and integrity of the tert-butyloxycarbonyl (Boc) protecting group is critical to preventing unwanted side reactions at the exocyclic amine.

This guide provides an authoritative, data-driven comparison of the Infrared (IR) spectroscopy profiles of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate against its unprotected and acetyl-protected alternatives. By leveraging Fourier-transform infrared (FTIR) spectroscopy, chemists can rapidly and non-destructively validate structural transformations based on the distinct vibrational frequencies of carbamate, amide, and primary amine functional groups.

Mechanistic Causality in IR Vibrational Shifts

To effectively use IR spectroscopy as a Quality Control (QC) checkpoint, one must understand the electronic effects driving the spectral differences between structural analogs.

• The Carbonyl (C=O) Shift: In a standard acetyl-protected pyridine (an amide), the nitrogen lone pair delocalizes heavily into the carbonyl pi-system. This resonance increases the single-bond character of the C=O bond, lowering its stretching frequency to approximately 1670–1690 cm⁻¹. However, in a Boc-protected system like Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, the additional oxygen atom of the tert-butoxy group exerts a strong electron-withdrawing inductive effect. This competes with the nitrogen's resonance donation, preserving more double-bond character in the carbonyl and shifting the absorption to a significantly higher frequency (~1710–1730 cm⁻¹)[3][4].

• The N-H Stretching Modes: The unprotected precursor, 5-(methoxymethyl)pyridin-2-amine, features a primary amine. Because the two N-H bonds can stretch in-phase or out-of-phase, this manifests as a distinct high-frequency doublet (symmetric and asymmetric stretches at ~3450 and 3350 cm⁻¹). Upon conversion to the secondary carbamate or amide, this doublet collapses into a single, sharp N-H stretching band (~3300 cm⁻¹)[4].

Comparative IR Spectroscopy Data

The following table summarizes the quantitative IR absorption frequencies used to differentiate Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate from its synthetic alternatives.

Functional Group / Mode	5-(methoxymethyl)pyridin-2-amine (Unprotected Precursor)	Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate (Boc-Protected Target)	N-(5-(methoxymethyl)pyridin-2-yl)acetamide (Acetyl-Protected Alternative)
N-H Stretch	~3450, 3350 cm⁻¹ (Doublet, primary amine)	~3300 cm⁻¹ (Singlet, secondary carbamate)	~3280 cm⁻¹ (Singlet, secondary amide)
C=O Stretch	Absent	~1710–1730 cm⁻¹ (Strong, carbamate)	~1670–1690 cm⁻¹ (Strong, amide I)
N-H Bend / C-N	~1620–1640 cm⁻¹ (Scissoring)	~1510–1530 cm⁻¹ (Amide II equivalent)	~1530–1550 cm⁻¹ (Amide II)
C-O Stretch	~1080 cm⁻¹ (Ether only)	~1250, 1160, 1080 cm⁻¹ (Ester + Ether)	~1080 cm⁻¹ (Ether only)
Aliphatic C-H	~2930, 2850 cm⁻¹ (Methoxy)	~2975, 2930, 2850 cm⁻¹ (t-Butyl + Methoxy)	~2930, 2850 cm⁻¹ (Methyl + Methoxy)

Experimental Protocol: Self-Validating ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) FTIR is the industry standard for analyzing solid intermediates without the need for KBr pellet pressing, minimizing sample preparation artifacts[5].

Objective: Verify complete conversion of the primary amine to the Boc-carbamate. Equipment: ATR-FTIR spectrometer (e.g., Nicolet iS5 equipped with a diamond crystal)[5].

Step-by-Step Methodology:

• Crystal Decontamination: Clean the diamond ATR crystal using a lint-free wipe saturated with MS-grade isopropyl alcohol (IPA). Allow the solvent to evaporate completely.

• Self-Validation Checkpoint (Background Scan): Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Causality: The background scan must show a flat baseline in the 1700–1800 cm⁻¹ and 2800–3000 cm⁻¹ regions. If peaks are present, the crystal is contaminated, and the cleaning step must be repeated. This ensures environmental fluctuations or residual organics do not produce false positives.

• Sample Application: Deposit approximately 1–2 mg of solid Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate directly onto the center of the ATR crystal.

• Pressure Optimization: Lower the pressure anvil until the integrated clutch mechanism "clicks." Causality: The evanescent wave generated in ATR only penetrates a few micrometers into the sample. The clutch ensures standardized, reproducible pressure, which is critical for maximizing crystal-to-sample contact and generating a high signal-to-noise ratio without crushing the diamond.

• Data Acquisition & Analysis: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution). Perform baseline correction.

• Validation Criteria: The synthesis is deemed successful if the primary amine doublet (>3350 cm⁻¹) is completely absent, and a strong, sharp peak at ~1710–1730 cm⁻¹ is present, confirming the carbamate C=O[4].

Synthetic Workflow & IR QC Integration

Synthetic workflow and IR spectroscopy QC checkpoints for pyridine derivatives.

References[3] University of Cape Town. "New Methodology for the Synthesis of Chiral, Non-Racemic α-Tertiary Amine Centres." UCT OpenUCT. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRAaqQOSkW4R_jUYHp6GwLa_CdlhaCtYwnEXH7-MQMQiSsl9kvS1WOlzNOxJeRkDkcy7jvSZrsOwt53e5Kij0fTVMm4RRRohypRbfFnrMLZVsx3o12WkrfDct7lcm573jypMmTy5G3ahZiDrly-Yl2mmsFDeN3BeK4ED3nC0u2BnuKowkG9tZJx1S4LcBGRwD7BIULMLhxiw==[5] MDPI. "Transformation of Linear Alkenyl N-Alkoxy Carbamates into Cyclic Bromo Carbonates." MDPI. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJpDXDMAWIiH5OpdFnzo0pHP5X4iib-df-THF5FqQDEUdWMvx4yO7GA8kYiA9oSP-yT3FFhvLI0zNqsclqKDmi1uJtNN7_uPSVT2S345D7lMccQVufEkDmmjdOcDWazg==[4] Royal Society of Chemistry. "Synthesis and application of a new cleavable linker for 'click'-based affinity chromatography." RSC. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8jaA5bnfYu1ggWnw7yY4Nn6tXOl0xDrhysG0v1PrRkt0h8GaStsVj40zDDI3z0syOqP8v_GifWg90NVaF7icpC0RYtPkysSnkPlE0vnE-CdHfdGcQzNEK8HYxxMJp0LGNoDfXAhx1Y2NlO14x_MoEWCs=[1] Google Patents. "WO2021204626A1 - Aryl and heteroaryl-carboxamide substituted heteroaryl compounds as tyk2 inhibitors." Google Patents. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgvwQNcdb7owiNWaLxXuKWg-AEz1-8ZF3hD-c7XPokGSZhfc4Dtrv9SDSu-t8dhHixwjSj8IRXh_Z9ejxRXHQHLs0qPN68Msgd2gwXSHlPMHhO5-QQ_042j6yrot97cVxmMjN9leNuT9EVHMx7[2] Google Patents. "AU2017222908B2 - Novel condensed pyrimidine compound or salt thereof." Google Patents. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqpZC0YqBgKKvuR8TzX5zMAcVkDrBl1vqiicEkglAyLbgrInmctG_R-Uuom96VQDPFjfK8KVj0O0ZZwDRPo-OFj7XkuMkkr89AGKcl3vPB2YRt07t8rrsrvl-hwgh36p0Qg8_mGMoxFBBijCtf

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• 3. open.uct.ac.za [open.uct.ac.za]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]

Reference standards for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate analysis

Title: Definitive Guide to Reference Standard Qualification for Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate Subtitle: Moving Beyond Area%: A Comparative Analysis of qNMR vs. Mass Balance for Critical Intermediates

Executive Summary

In the synthesis of next-generation kinase inhibitors (specifically RET and tyrosine kinase pathways), tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate serves as a high-value Critical Process Intermediate. Unlike commodity chemicals, this molecule rarely has a commercially available Certified Reference Material (CRM) with a pharmacopeial lineage (USP/EP).

This guide addresses the critical gap facing analytical scientists: How do you validate a reference standard when no "Gold Standard" exists?

We compare the three prevailing methodologies for assigning purity to this specific pyridine-carbamate derivative:

• HPLC Area% (The Common Pitfall)

• Mass Balance (The Traditional Rigor)

• Quantitative NMR (qNMR) (The Modern Metrological Solution)

Part 1: The Target Analyte Profile

Before selecting an analytical strategy, we must understand the physicochemical vulnerabilities of the molecule.

• Chemical Structure: Pyridine ring substituted with a Boc-protected amine (C-2) and a methoxymethyl ether (C-5).

• Critical Vulnerability (Acid Sensitivity): The tert-butyloxycarbonyl (Boc) group is acid-labile. Exposure to strong acidic mobile phases (e.g., >0.5% TFA) or diluents can induce deprotection, forming the impurity 5-(methoxymethyl)pyridin-2-amine.

• Chromophores: The pyridine ring provides distinct UV absorption (~254 nm and ~280 nm), making HPLC-UV viable, provided response factors are known.

Part 2: Comparative Analysis of Qualification Methods

The following table contrasts the three approaches to assigning a purity value to your in-house standard.

Feature	Method A: HPLC Area%	Method B: Mass Balance	Method C: qNMR (Recommended)
Principle	Assumes all impurities respond equally to UV detection.		Direct molar ratio measurement against a NIST-traceable internal standard.
Traceability	None. (Scientific guess).	Indirect. Depends on the accuracy of 4 different techniques (HPLC, KF, TGA, ROI).	Direct. Traceable to SI units via the Internal Standard (e.g., NIST SRM 350b).
Bias Risk	High. Overestimates purity if impurities lack chromophores (e.g., residual Boc-anhydride).	Medium. Error propagation from multiple techniques.	Low. Independent of UV response factors or volatile losses.
Sample Required	< 1 mg	> 100 mg (Destructive)	~10-20 mg (Non-destructive)
Suitability	Routine QC only (Not for Standards).	Traditional "Gold Standard" for CRMs.	Best for In-House Primary Standards.

Why qNMR is the Superior Choice for this Molecule

For tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate, the Mass Balance approach is risky because the synthetic precursors (Boc anhydride or alkylating agents) often lack strong UV chromophores, leading to overestimation of purity by HPLC. qNMR sees all protonated impurities.

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision matrix for qualifying your reference standard.

Caption: Workflow for establishing metrological traceability when a commercial CRM is unavailable.

Part 4: Detailed Experimental Protocols

Protocol A: Quantitative NMR (qNMR) – The Primary Method

Objective: Determine absolute purity (mass fraction) with <1% uncertainty.

1. Internal Standard (IS) Selection:

• Recommended IS: Benzoic Acid (NIST SRM 350b) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB).

• Reasoning: TCNB provides a singlet in the aromatic region (~8.5 ppm) that does not overlap with the pyridine protons of our analyte.

2. Solvent System:

• Solvent: DMSO-

  (99.9% D).

• Reasoning: The carbamate proton is exchangeable; DMSO minimizes exchange compared to MeOD, sharpening the signals.

3. Sample Preparation:

• Weigh exactly 15.0 mg of the Candidate Standard and 10.0 mg of the IS into the same vial using a micro-balance (readability 0.001 mg).

• Dissolve in 0.7 mL DMSO-

  .

4. Acquisition Parameters (Critical for qNMR):

• Pulse Angle: 90°.

• Relaxation Delay (D1):

  seconds (Must be of the longest relaxing proton).

• Scans: 16 or 32 (to ensure S/N > 300:1).

• Temperature: 298 K (Controlled).

5. Calculation:

• : Integral area
• : Number of protons (Use the Methoxymethyl singlet ppm, 3H)
• : Molar mass[1]
• : Weighed mass[2]
• : Purity[1][3][4][5][6]

Protocol B: HPLC Purity (Supporting Method)

Objective: Determine chromatographic purity and identify related substances.

1. Chromatographic Conditions:

• Column: C18 (e.g., Waters XBridge or Agilent Zorbax),

  mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0).

  • Note: Basic pH keeps the pyridine neutral and prevents Boc deprotection on-column.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

2. System Suitability:

• Tailing Factor:

  (Pyridine peaks often tail; pH control is vital).

• Resolution:

  between the main peak and the nearest impurity.

Part 5: References & Authority

• ICH Q3A (R2): Impurities in New Drug Substances. International Council for Harmonisation.[7] (Defines reporting and qualification thresholds).

• USP General Chapter <761> Nuclear Magnetic Resonance. United States Pharmacopeia.[8] (Provides the regulatory framework for qNMR).

• BIPM (Bureau International des Poids et Mesures). "Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance."

• FDA Guidance for Industry: Analytical Procedures and Methods Validation.

Disclaimer: This guide is intended for research and development purposes. Always validate methods according to your specific internal quality protocols.

Sources

• 1. CAS 161117-83-5: tert-butyl 2-methoxypyridin-3-ylcarbamate [cymitquimica.com]
• 2. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]
• 3. 2-(Boc-amino)-5-pyridinemethanol | 169280-83-5 [sigmaaldrich.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. chemscene.com [chemscene.com]
• 6. molcore.com [molcore.com]
• 7. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. 〈761〉 Nuclear Magnetic Resonance Spectroscopy [doi.usp.org]

A Senior Application Scientist's Guide to Differentiating Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate from its Structural Isomers

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of a target molecule is paramount. Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate is a key building block in medicinal chemistry, and ensuring its purity and structural integrity is critical for the validity of subsequent research. This guide provides an in-depth comparison of analytical techniques to differentiate the target compound from its structural isomers, complete with supporting experimental data and detailed protocols.

The Challenge: Subtle Differences, Significant Consequences

Structural isomers of substituted pyridines can exhibit vastly different pharmacological profiles and reactivity. The primary challenge in differentiating these isomers lies in the identical molecular weight and elemental composition, rendering many basic analytical techniques insufficient. The key to successful differentiation is to exploit the subtle differences in the electronic and steric environments of the atoms within each isomer.

The primary structural isomers of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate involve the positional changes of the methoxymethyl and tert-butylcarbamate groups on the pyridine ring. For the purpose of this guide, we will focus on the most probable isomers:

• Target Compound: Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate

• Isomer 1: Tert-butyl 3-(methoxymethyl)pyridin-2-ylcarbamate

• Isomer 2: Tert-butyl 4-(methoxymethyl)pyridin-2-ylcarbamate

• Isomer 3: Tert-butyl 6-(methoxymethyl)pyridin-2-ylcarbamate

Strategic Differentiation: A Multi-faceted Approach

A robust strategy for isomer differentiation relies on a combination of chromatographic separation and spectroscopic analysis. Each technique provides a unique piece of the structural puzzle.

High-Performance Liquid Chromatography (HPLC): The First Line of Separation

Expertise & Experience: HPLC is a powerful tool for separating isomers based on their differential interactions with the stationary and mobile phases.[1][2][3] The polarity of the pyridine derivatives, influenced by the position of the electron-donating and electron-withdrawing groups, will directly impact their retention times. The pKa of pyridine derivatives is typically between 5 and 6, and slight changes in mobile phase pH can alter their ionization state and significantly affect retention.[3]

Experimental Protocol: Reversed-Phase HPLC

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 10-90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of 50:50 Acetonitrile:Water.

Expected Results & Interpretation:

The isomers will exhibit distinct retention times. The target compound, with the methoxymethyl group at the 5-position, is expected to have a different polarity compared to isomers with the same group at the 3, 4, or 6-positions. The exact elution order will depend on the specific column chemistry, but baseline separation is achievable.

Compound	Expected Retention Time (min)
Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate	~8.5
Tert-butyl 3-(methoxymethyl)pyridin-2-ylcarbamate	~7.8
Tert-butyl 4-(methoxymethyl)pyridin-2-ylcarbamate	~8.1
Tert-butyl 6-(methoxymethyl)pyridin-2-ylcarbamate	~9.2

Note: These are predicted retention times and will vary with the specific HPLC system and column.

Workflow for HPLC Analysis

Caption: Logical flow for isomer identification using NMR.

Mass Spectrometry (MS): Confirming Composition and Probing Fragmentation

Expertise & Experience: While all isomers have the same molecular weight, high-resolution mass spectrometry (HRMS) can confirm the elemental composition. Tandem mass spectrometry (MS/MS) can sometimes reveal subtle differences in fragmentation patterns that are characteristic of the isomer's structure. [4][5][6]The position of the substituents can influence the stability of fragment ions, leading to variations in their relative abundances.

Experimental Protocol: ESI-MS/MS

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap.

• MS1: Acquire full scan spectra to determine the accurate mass of the protonated molecule [M+H]⁺.

• MS2 (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID). Acquire the product ion spectrum.

Expected Results & Interpretation:

• HRMS: All isomers will show an [M+H]⁺ ion corresponding to the same elemental composition.

• MS/MS: The fragmentation patterns may show differences in the relative intensities of key fragment ions. For example, the loss of the tert-butyl group or the methoxymethyl group may be more or less favorable depending on the substitution pattern. The fragmentation of the pyridine ring itself can also be influenced by the substituent positions.

Predicted Key Fragment Ions

Fragment	Description	Expected m/z
[M+H]⁺	Protonated molecule	239.1441
[M+H - C₄H₈]⁺	Loss of isobutylene	183.0815
[M+H - CH₃OH]⁺	Loss of methanol	207.1182
[C₅H₄N-NH₂]⁺	Pyridine amine fragment	94.0555

While the fragments themselves might be the same, their relative abundance can be a key differentiator.

Conclusion

The robust differentiation of Tert-butyl 5-(methoxymethyl)pyridin-2-ylcarbamate from its structural isomers is achievable through a systematic and multi-technique approach. HPLC provides the initial separation, while detailed 1D and 2D NMR experiments offer the definitive structural elucidation. Mass spectrometry serves to confirm the elemental composition and can provide supporting evidence through fragmentation analysis. By understanding the principles behind each technique and carefully interpreting the data, researchers can confidently verify the structure of their target compound, ensuring the integrity and reliability of their scientific endeavors.

References

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

• Taylor & Francis Online. 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 26:2, 235-243. [Link]

• ACS Publications. Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry. Analytical Chemistry 2022, 94, 12, 5063–5071. [Link]

• Semantic Scholar. Mass Spectrometry-Based Identification of Ortho-, Meta- and Paraisomers Using Infrared Ion Spectroscopy. [Link]

• PubMed. Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars. [Link]

• SIELC Technologies. HPLC Separation Of Mixture of Pyridylacetic Acids And Their Derivatives. [Link]

• OSTI.GOV. Positional isomer differentiation of monoalkylated naphthalenes using principal components analysis and mass spectrometry. [Link]

• PubMed. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. [Link]

• Kirk-Othmer Encyclopedia of Chemical Technology. PYRIDINE AND PYRIDINE DERIVATIVES. [Link]

• ACS Publications. Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. Inorganic Chemistry 2017, 56, 19, 11747–11757. [Link]

• PMC. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. [Link]

• Scientific Research Publishing. Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. International Journal of Organic Chemistry, 4, 116-121. [Link]

• ResearchGate. Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

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